2-Chloro-4-fluorobenzylamine

• CAS: 15205-11-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Chloro-4-fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Chloro-4-fluorobenzylamine, a key intermediate in the development of novel therapeutics. This document outlines the primary synthetic routes, detailed (proposed) experimental protocols, and a thorough analysis of its physicochemical and spectroscopic properties.

Introduction

2-Chloro-4-fluorobenzylamine (CAS No. 15205-11-5) is a substituted benzylamine derivative that serves as a versatile building block in medicinal chemistry.[1][2] Its unique substitution pattern, featuring both chloro and fluoro groups on the aromatic ring, allows for the modulation of physicochemical properties such as lipophilicity, metabolic stability, and receptor binding affinity in target molecules. Consequently, this compound is of significant interest to researchers and professionals involved in drug discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-4-fluorobenzylamine is presented in Table 1.

Property	Value	Reference(s)
CAS Number	15205-11-5	[1][2]
Molecular Formula	C₇H₇ClFN	[1][2]
Molecular Weight	159.59 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid
Boiling Point	94-95 °C at 15 torr	[2]
Melting Point	72-73 °C	[2]
Purity	≥97% (commercially available)	[1]

Synthesis of 2-Chloro-4-fluorobenzylamine

Pathway 1: Reduction of 2-Chloro-4-fluorobenzonitrile

The reduction of the nitrile functional group in 2-Chloro-4-fluorobenzonitrile offers a direct route to the corresponding benzylamine. Strong hydride reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in the presence of a catalyst are typically employed for this transformation.

Diagram 1: Synthesis via Reduction of Nitrile.

Experimental Protocol (Proposed):

• Materials:

  • 2-Chloro-4-fluorobenzonitrile

  • Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (NaBH₄) and Cobalt(II) chloride (CoCl₂)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Distilled water

  • Sodium sulfate (anhydrous)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), a suspension of lithium aluminum hydride (a molar excess) in anhydrous diethyl ether is prepared.

  • A solution of 2-Chloro-4-fluorobenzonitrile in anhydrous diethyl ether is added dropwise to the stirred suspension at a rate that maintains a gentle reflux.

  • After the addition is complete, the reaction mixture is stirred at room temperature for several hours or gently heated to reflux to ensure the completion of the reaction (monitored by TLC).

  • The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% sodium hydroxide solution, and then more water.

  • The resulting granular precipitate is filtered off and washed with diethyl ether.

  • The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2-Chloro-4-fluorobenzylamine.

  • Purification can be achieved by vacuum distillation.

Pathway 2: Amination of 2-Chloro-4-fluorobenzyl Chloride

This pathway involves the nucleophilic substitution of the chlorine atom in 2-Chloro-4-fluorobenzyl chloride with an amino group, typically from ammonia or a protected ammonia equivalent.

Diagram 2: Synthesis via Amination of Benzyl Chloride.

Experimental Protocol (Proposed):

• Materials:

  • 2-Chloro-4-fluorobenzyl chloride

  • Aqueous ammonia (concentrated) or ammonia gas

  • An appropriate solvent (e.g., ethanol, methanol, or a sealed tube for gaseous ammonia)

  • Diethyl ether

  • Sodium hydroxide (NaOH)

  • Sodium chloride (brine)

  • Sodium sulfate (anhydrous)

• Procedure:

  • 2-Chloro-4-fluorobenzyl chloride is dissolved in a suitable solvent such as ethanol in a pressure vessel.

  • A large excess of concentrated aqueous ammonia is added, and the vessel is securely sealed.

  • The mixture is heated at a temperature typically ranging from 50 to 100 °C for several hours. The reaction progress is monitored by TLC.

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The residue is partitioned between diethyl ether and water.

  • The aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

  • The solvent is evaporated to give the crude product, which can be purified by vacuum distillation or column chromatography.

Characterization

A comprehensive characterization of 2-Chloro-4-fluorobenzylamine is essential to confirm its identity and purity. The following sections detail the expected spectroscopic data based on the analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Expected):

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic methylene protons, and the amine protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.3 - 7.5	m	1H	Aromatic CH
~ 7.0 - 7.2	m	2H	Aromatic CH
~ 3.8 - 4.0	s	2H	-CH₂-NH₂
~ 1.5 - 2.0	br s	2H	-NH₂

¹³C NMR Spectroscopy (Expected):

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 160 - 164 (d, ¹JCF)	C-F
~ 135 - 140 (d)	C-Cl
~ 130 - 135 (d)	Quaternary Aromatic C
~ 128 - 132 (d)	Aromatic CH
~ 115 - 120 (d)	Aromatic CH
~ 112 - 117 (d)	Aromatic CH
~ 40 - 45	-CH₂-NH₂

Infrared (IR) Spectroscopy

The IR spectrum of 2-Chloro-4-fluorobenzylamine is expected to show characteristic absorption bands for the N-H and C-N bonds of the amine group, as well as vibrations associated with the substituted aromatic ring.

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3500	Medium, sharp (doublet)	N-H stretching (primary amine)
3000 - 3100	Medium to weak	Aromatic C-H stretching
2850 - 2960	Medium to weak	Aliphatic C-H stretching (-CH₂-)
1590 - 1610	Medium to strong	C=C stretching (aromatic ring)
1450 - 1500	Medium to strong	C=C stretching (aromatic ring)
1200 - 1300	Strong	C-F stretching
1000 - 1100	Strong	C-N stretching
700 - 850	Strong	C-Cl stretching and out-of-plane C-H bending

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Interpretation
159/161	Molecular ion ([M]⁺ and [M+2]⁺ due to ³⁵Cl and ³⁷Cl isotopes)
142/144	Loss of NH₃
124	Loss of Cl
109	Loss of HCl and F

Applications in Drug Discovery

2-Chloro-4-fluorobenzylamine is a valuable intermediate in the synthesis of a wide range of pharmacologically active molecules. The presence of the chloro and fluoro substituents can influence the electronic and steric properties of the final compound, impacting its biological activity. It is often utilized in the construction of heterocyclic systems and as a scaffold for the introduction of further diversity.

Diagram 3: Role in Drug Discovery Workflow.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of 2-Chloro-4-fluorobenzylamine. The outlined synthetic pathways, based on established chemical transformations, offer reliable methods for its preparation. The expected characterization data provides a benchmark for researchers to confirm the identity and purity of the synthesized compound. Its role as a key intermediate underscores its importance in the field of medicinal chemistry and drug development.

References

• 1. calpaclab.com [calpaclab.com]
• 2. matrixscientific.com [matrixscientific.com]

Spectroscopic Profile of 2-Chloro-4-fluorobenzylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 2-Chloro-4-fluorobenzylamine, a key intermediate in various chemical syntheses. Due to the limited availability of public experimental spectra for this specific compound, this guide presents predicted data based on established spectroscopic principles and data from analogous structures. The information herein is intended to assist in the structural elucidation, purity assessment, and quality control of 2-Chloro-4-fluorobenzylamine.

Chemical Structure and Properties

• IUPAC Name: (2-Chloro-4-fluorophenyl)methanamine[1]

• CAS Number: 15205-11-5[2][3][4]

• Molecular Formula: C₇H₇ClFN[2][3][4]

• Molecular Weight: 159.59 g/mol [2][3][4]

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-Chloro-4-fluorobenzylamine. These predictions are derived from spectral data of structurally similar compounds and established correlation tables.

¹H NMR Spectroscopy

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
-CH₂- (benzyl)	~ 3.8 - 4.0	Singlet (or broad singlet)	-
-NH₂	~ 1.5 - 2.5 (variable)	Broad Singlet	-
Ar-H (H-3)	~ 7.2 - 7.4	Doublet of Doublets	J(H-H) ≈ 8.5, J(H-F) ≈ 8.5
Ar-H (H-5)	~ 7.0 - 7.2	Doublet of Doublets	J(H-H) ≈ 8.5, J(H-F) ≈ 5.5
Ar-H (H-6)	~ 7.3 - 7.5	Triplet of Doublets	J(H-H) ≈ 8.5, J(H-H) ≈ 2.5

Note: The chemical shift of the -NH₂ protons is highly dependent on solvent and concentration. The aromatic region will exhibit complex splitting patterns due to both proton-proton and proton-fluorine coupling.

¹³C NMR Spectroscopy

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
-CH₂- (benzyl)	~ 40 - 45
Ar-C (C-1)	~ 138 - 142 (d, J(C-F) ≈ 7-9 Hz)
Ar-C (C-2)	~ 130 - 134 (d, J(C-F) ≈ 3-5 Hz)
Ar-C (C-3)	~ 115 - 118 (d, J(C-F) ≈ 21-23 Hz)
Ar-C (C-4)	~ 160 - 164 (d, J(C-F) ≈ 245-250 Hz)
Ar-C (C-5)	~ 113 - 116 (d, J(C-F) ≈ 21-23 Hz)
Ar-C (C-6)	~ 128 - 132 (d, J(C-F) ≈ 3-5 Hz)

Note: The aromatic carbon signals will appear as doublets due to coupling with the fluorine atom. The magnitude of the C-F coupling constant is indicative of the number of bonds separating the carbon and fluorine atoms.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Frequencies

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
N-H Stretch (amine)	3300 - 3500	Medium (two bands for primary amine)
C-H Stretch (aromatic)	3000 - 3100	Medium to Weak
C-H Stretch (aliphatic, -CH₂-)	2850 - 2960	Medium
C=C Stretch (aromatic)	1450 - 1600	Medium to Strong
N-H Bend (amine)	1550 - 1650	Medium
C-N Stretch	1020 - 1250	Medium
C-F Stretch	1100 - 1250	Strong
C-Cl Stretch	600 - 800	Strong

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Proposed Fragment
159/161	[M]⁺ (Molecular ion)
142/144	[M - NH₃]⁺
124	[M - Cl]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Note: The presence of chlorine will result in isotopic peaks for chlorine-containing fragments, with an approximate ratio of 3:1 for the ³⁵Cl and ³⁷Cl isotopes. The molecular ion peak for a compound containing one nitrogen atom is expected to have an odd nominal mass. Fragmentation of benzylamines often involves cleavage of the C-C bond adjacent to the nitrogen (α-cleavage).[5]

Experimental Protocols

The following are general protocols for acquiring spectroscopic data for compounds such as 2-Chloro-4-fluorobenzylamine.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0.00 ppm).

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.

  • Set the spectral width to approximately 16 ppm.

  • Acquisition time of 2-4 seconds with a relaxation delay of 1-5 seconds.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a standard proton-decoupled pulse program.

  • Set the spectral width to approximately 220 ppm.

  • Acquisition time of 1-2 seconds with a relaxation delay of 2-5 seconds.

  • A larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

• Data Processing: Apply an appropriate window function (e.g., exponential multiplication) to the Free Induction Decay (FID) before Fourier transformation. Phase and baseline correct the resulting spectrum.

IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small drop of the liquid sample directly onto the ATR crystal.

• Sample Preparation (Thin Film): If the sample is a liquid, place a drop between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Data Acquisition:

  • Record a background spectrum of the empty IR beam path or the clean ATR crystal.

  • Place the sample in the IR beam.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent (e.g., methanol or acetonitrile).

• Instrumentation: Introduce the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion or gas chromatography).

• Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is common for providing detailed fragmentation patterns.

• Data Acquisition: Acquire the mass spectrum over a suitable mass-to-charge (m/z) range (e.g., 50-500 amu).

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the structural elucidation of an organic compound using the spectroscopic techniques discussed.

Caption: Workflow for Spectroscopic Data Analysis.

References

• 1. 2-Chloro-4-fluorobenzylamine, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. chemscene.com [chemscene.com]
• 3. scbt.com [scbt.com]
• 4. calpaclab.com [calpaclab.com]
• 5. chem.libretexts.org [chem.libretexts.org]

The Strategic Role of 2-Chloro-4-fluorobenzylamine in the Development of Targeted Kinase Inhibitors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4-fluorobenzylamine, a halogenated benzylamine derivative, has emerged as a pivotal building block in modern medicinal chemistry. Its unique substitution pattern, featuring both chloro and fluoro groups on the aromatic ring, imparts favorable physicochemical properties to derivative molecules, including enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[1] This technical guide delves into the core utility of 2-Chloro-4-fluorobenzylamine as a versatile intermediate in the synthesis of potent and selective kinase inhibitors, with a particular focus on its application in the development of dual Epidermal Growth Factor Receptor (EGFR) and ErbB-2 kinase inhibitors.

Physicochemical Properties of 2-Chloro-4-fluorobenzylamine

The strategic incorporation of 2-Chloro-4-fluorobenzylamine into drug candidates is guided by its distinct molecular characteristics. A summary of its key physicochemical properties is presented in the table below.

Property	Value
CAS Number	15205-11-5
Molecular Formula	C₇H₇ClFN
Molecular Weight	159.59 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	94 °C
Density	1.271 g/cm³
Refractive Index	1.535

Application in the Synthesis of Dual EGFR/ErbB-2 Kinase Inhibitors

A significant application of 2-Chloro-4-fluorobenzylamine is in the synthesis of a novel series of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidine derivatives, designed as dual inhibitors of EGFR and ErbB-2 tyrosine kinases.[2] These kinases are critical components of signaling pathways that regulate cell proliferation, differentiation, and survival, and their dysregulation is a hallmark of many cancers.

Quantitative Structure-Activity Relationship (SAR)

The following table summarizes the in vitro biological activities of a selection of these pyrimidine derivatives, highlighting the impact of various substitutions on their inhibitory potency.

Compound	R Group	EGFR IC₅₀ (nM)	ErbB-2 IC₅₀ (nM)	A431 IC₅₀ (μM)	SKOV-3 IC₅₀ (μM)
6	-NHCO-CH=CH₂ (acrylamide)	37	29	3.25	0.89
9	-NHCO-CH₂-CN (cyanoacetamide)	48	38	>10	>10
11	-NH-(pyrimidin-4-yl)-amine	61	42	4.24	0.71
14	-NHCO-CH₂-O-Ph	65	79	>10	>10

Data sourced from Bioorganic & Medicinal Chemistry, 2012, 20(2), 877-85.[2]

Experimental Protocols

General Synthetic Pathway for Pyrimidine Derivatives

The synthesis of the target 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidine derivatives involves a multi-step process, commencing with the preparation of key intermediates.

DOT Script for Synthetic Workflow

References

• 1. 4-Amino-3-chlorophenol synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis and biological evaluation of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines as dual EGFR/ErbB-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of 2-Chloro-4-fluorobenzylamine

This technical guide provides an in-depth overview of the physical and chemical properties, synthesis, and analysis of 2-Chloro-4-fluorobenzylamine (CAS No. 15205-11-5). It is intended for researchers, scientists, and professionals in the fields of drug development and medicinal chemistry. This versatile benzylamine derivative serves as a crucial building block in the synthesis of a variety of pharmacologically active molecules.[1]

Core Chemical and Physical Properties

2-Chloro-4-fluorobenzylamine is a substituted benzylamine characterized by the presence of chlorine and fluorine atoms on the benzene ring.[1] These halogen substituents significantly influence the electronic properties, lipophilicity, and metabolic stability of molecules into which it is incorporated, making it a valuable intermediate in drug design.[1] The primary amine group provides a reactive handle for a wide range of chemical transformations.[1]

The key physical and chemical data for 2-Chloro-4-fluorobenzylamine are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₇H₇ClFN	[2][3][4][5]
Molecular Weight	159.59 g/mol	[4][5][6]
CAS Number	15205-11-5	[3][4][5]
Appearance	Clear, colorless liquid	[3]
Purity	≥96.0% to ≥97%	[3][4]
Density	1.271 g/cm³
Boiling Point	94 °C
Flash Point	>110°C
Refractive Index	1.5320-1.5370 @ 20°C	[3]
SMILES	NCC1=CC=C(F)C=C1Cl	[3][4]
InChI Key	CBKWAXKMZUULLO-UHFFFAOYSA-N	[3]

Chemical Reactivity and Applications

The reactivity of 2-Chloro-4-fluorobenzylamine is primarily dictated by its primary amine group (-NH2). This functional group allows for a variety of chemical reactions, including:

• Acylation: Reaction with acyl chlorides or anhydrides to form amides.

• Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

• Condensation Reactions: For example, with ketones or aldehydes to form imines (Schiff bases).

• Cyclization Reactions: Participation in the formation of heterocyclic compounds, which are prevalent in many classes of drugs.[1]

Its role as a versatile intermediate is highlighted by its use as a precursor in the synthesis of complex molecules in the pharmaceutical and agrochemical industries.[1] The strategic placement of the chloro and fluoro groups can enhance the binding affinity and pharmacokinetic profiles of the final active pharmaceutical ingredient (API).[1]

Illustrative Experimental Protocols

Synthesis Pathway

A plausible synthetic route to 2-Chloro-4-fluorobenzylamine can be inferred from the synthesis of related fluorinated aromatic compounds, which often start from a corresponding toluene derivative. A common approach involves the radical bromination of the methyl group followed by amination.

Below is a conceptual workflow for the synthesis of 2-Chloro-4-fluorobenzylamine from 2-Chloro-4-fluorotoluene.

Caption: Conceptual synthesis workflow for 2-Chloro-4-fluorobenzylamine.

Methodology:

• Radical Bromination: 2-Chloro-4-fluorotoluene is reacted with a brominating agent such as N-Bromosuccinimide (NBS) in the presence of a radical initiator (e.g., azobisisobutyronitrile - AIBN) in a suitable solvent (e.g., carbon tetrachloride). The reaction mixture is typically heated under reflux to initiate the reaction.

• Work-up: After the reaction is complete, the mixture is cooled, and the succinimide byproduct is filtered off. The solvent is removed under reduced pressure to yield crude 2-Chloro-4-fluorobenzyl bromide.

• Amination: The crude benzyl bromide is then reacted with an excess of ammonia (often as a solution in an alcohol or as liquid ammonia under pressure) to displace the bromide and form the primary amine.

• Purification: The final product, 2-Chloro-4-fluorobenzylamine, is isolated and purified from the reaction mixture. This typically involves an aqueous work-up to remove salts, followed by extraction with an organic solvent. The solvent is then removed, and the product is purified by vacuum distillation.

Analytical Methods for Purity Assessment

The purity of 2-Chloro-4-fluorobenzylamine is critical for its use in further synthetic steps. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are standard methods for assessing purity and identifying impurities.

Below is a general workflow for the purity analysis of 2-Chloro-4-fluorobenzylamine.

Caption: General analytical workflow for purity assessment.

High-Performance Liquid Chromatography (HPLC) - General Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: A reverse-phase column, such as a C18, is typically suitable.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 254 nm).

• Sample Preparation: A dilute solution of 2-Chloro-4-fluorobenzylamine is prepared in the mobile phase or a compatible solvent.

• Analysis: The sample is injected, and the resulting chromatogram is analyzed. Purity is determined by the area percentage of the main peak.

Gas Chromatography (GC) - General Protocol:

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A capillary column with a suitable stationary phase (e.g., a non-polar or mid-polar phase).

• Carrier Gas: Typically helium or hydrogen.

• Temperature Program: An oven temperature program that allows for the separation of the main component from any volatile impurities.

• Injector and Detector Temperature: Set to ensure proper volatilization of the sample and to prevent condensation.

• Sample Preparation: The sample is diluted in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Analysis: The prepared sample is injected, and the peak areas in the resulting chromatogram are used to calculate the purity.

Safety and Handling

2-Chloro-4-fluorobenzylamine is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated area, preferably a fume hood.

• Hazards: Causes severe skin burns and eye damage.

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.

• First Aid:

  • If Swallowed: Rinse mouth. Do NOT induce vomiting.

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.

  • In all cases of exposure, seek immediate medical attention.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Some suppliers recommend storage under an inert atmosphere like argon.[5]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical.

Biological Activity and Signaling Pathways

There is no significant information available in the scientific literature to suggest that 2-Chloro-4-fluorobenzylamine itself has specific biological activities or is directly involved in signaling pathways. Its primary role is that of a synthetic intermediate. The biological activity of interest arises from the larger, more complex molecules that are synthesized using this building block. Therefore, a signaling pathway diagram for this compound is not applicable.

Conclusion

2-Chloro-4-fluorobenzylamine is a valuable and versatile chemical intermediate for the synthesis of complex organic molecules, particularly in the pharmaceutical industry. Its unique substitution pattern offers medicinal chemists a tool to modulate the properties of new drug candidates. While detailed public information on its synthesis and analysis is sparse, its chemical nature allows for the application of standard organic chemistry techniques for its preparation and quality control. Proper safety and handling procedures are essential when working with this corrosive compound.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-Chloro-4-fluorobenzylamine, 97% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. chemscene.com [chemscene.com]
• 5. calpaclab.com [calpaclab.com]
• 6. scbt.com [scbt.com]

An In-depth Technical Guide to 2-Chloro-4-fluorobenzylamine as a Fluorinated Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-4-fluorobenzylamine is a versatile fluorinated building block of significant interest in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring both chloro and fluoro groups on the benzene ring, coupled with a reactive primary amine, makes it a valuable synthon for the creation of complex molecular architectures with diverse pharmacological activities. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of 2-Chloro-4-fluorobenzylamine, with a focus on its role in the development of P2X7 receptor antagonists and quinoxaline derivatives. Detailed experimental protocols and visual diagrams of key chemical transformations and biological pathways are presented to facilitate its practical application in the laboratory.

Physicochemical Properties

2-Chloro-4-fluorobenzylamine is a halogenated benzylamine derivative with the molecular formula C₇H₇ClFN and a molecular weight of 159.59 g/mol . The presence of both chlorine and fluorine atoms on the aromatic ring influences the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive component in drug design.

Property	Value
Molecular Formula	C₇H₇ClFN
Molecular Weight	159.59 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	94 °C
Density	1.271 g/cm³
Refractive Index	1.535
Flash Point	>110 °C
CAS Number	15205-11-5

Synthesis of 2-Chloro-4-fluorobenzylamine

The primary route for the synthesis of 2-Chloro-4-fluorobenzylamine involves the reduction of its corresponding nitrile, 2-chloro-4-fluorobenzonitrile. This transformation can be efficiently achieved using a variety of reducing agents, with catalytic hydrogenation being a common and scalable method.

Experimental Protocol: Catalytic Hydrogenation of 2-chloro-4-fluorobenzonitrile

Materials:

• 2-chloro-4-fluorobenzonitrile

• Methanol (or Ethanol)

• Raney Nickel (or Palladium on Carbon)

• Hydrogen gas

• Filter aid (e.g., Celite)

Procedure:

• In a suitable hydrogenation vessel, dissolve 2-chloro-4-fluorobenzonitrile (1.0 eq) in methanol or ethanol.

• Carefully add a catalytic amount of Raney Nickel or Palladium on Carbon to the solution.

• Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 50-100 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Once the reaction is complete, carefully depressurize the vessel and purge with nitrogen gas.

• Filter the reaction mixture through a pad of filter aid to remove the catalyst.

• Wash the filter cake with the solvent used for the reaction.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Chloro-4-fluorobenzylamine.

• The crude product can be purified by vacuum distillation to yield the final product.

Synthesis of 2-Chloro-4-fluorobenzylamine.

Applications in the Synthesis of Bioactive Molecules

The primary amine functionality of 2-Chloro-4-fluorobenzylamine serves as a versatile handle for a variety of chemical transformations, including acylation, alkylation, and condensation reactions. This reactivity has been exploited in the synthesis of numerous pharmacologically active compounds.

Synthesis of N-(2-chloro-4-fluorobenzyl)acrylamide

N-substituted acrylamides are an important class of compounds in drug discovery, often utilized as covalent inhibitors that target specific amino acid residues in proteins.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Acryloyl chloride

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) in anhydrous DCM or THF.

• Add a non-nucleophilic base such as TEA or DIEA (1.1-1.5 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add acryloyl chloride (1.0-1.2 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel column chromatography to yield N-(2-chloro-4-fluorobenzyl)acrylamide.

Workflow for Acrylamide Synthesis.

Precursor to P2X7 Receptor Antagonists

The P2X7 receptor, an ATP-gated ion channel, is a key player in inflammatory signaling pathways. Its activation leads to the release of pro-inflammatory cytokines, making it a promising therapeutic target for a range of inflammatory and neurological disorders. 2-Chloro-4-fluorobenzylamine is a valuable building block for the synthesis of P2X7 receptor antagonists. For instance, it can be envisioned as a key component in the synthesis of analogs of the clinical candidate CE-224,535, a potent P2X7 receptor antagonist.

P2X7 Receptor Signaling Pathway.

Synthon for Quinoxaline Derivatives

Quinoxalines are a class of nitrogen-containing heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. A common method for their synthesis is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. While 2-Chloro-4-fluorobenzylamine itself is not a direct precursor, it can be readily converted into a suitable o-phenylenediamine derivative for subsequent quinoxaline synthesis.

General Workflow for Quinoxaline Synthesis.

Conclusion

2-Chloro-4-fluorobenzylamine is a highly valuable and versatile building block for the synthesis of a wide range of biologically active molecules. Its straightforward synthesis and reactive primary amine functionality, combined with the beneficial properties imparted by its halogen substituents, make it an important tool for medicinal chemists and drug development professionals. The detailed protocols and pathways provided in this guide aim to facilitate its effective utilization in the discovery and development of novel therapeutics.

Potential Biological Activities of 2-Chloro-4-fluorobenzylamine Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly detailing the biological activities of derivatives synthesized directly from 2-chloro-4-fluorobenzylamine is limited. This guide, therefore, provides an in-depth analysis of the potential biological activities of this class of compounds by examining structurally related halogenated benzylamine and benzaldehyde derivatives. The insights presented are inferred from studies on compounds sharing key structural features, such as the chloro and fluoro substituted phenyl ring, which are known to influence pharmacological properties.

Introduction

2-Chloro-4-fluorobenzylamine is a versatile chemical intermediate characterized by the presence of a benzylamine core substituted with both chlorine and fluorine atoms. These halogens can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[1] Consequently, derivatives of halogenated benzylamines and benzaldehydes are of significant interest in medicinal chemistry for the development of novel therapeutic agents. This guide explores the potential anticancer, antimicrobial, and enzyme-inhibitory activities of derivatives that could be synthesized from 2-chloro-4-fluorobenzylamine, drawing on data from closely related compound classes.

Potential Anticancer Activity

Schiff bases, a class of compounds readily synthesized from primary amines and aldehydes, have demonstrated significant potential as anticancer agents. The imine (-C=N-) linkage is crucial for their biological activity. While direct studies on Schiff bases from 2-chloro-4-fluorobenzylamine are not prevalent in the reviewed literature, research on analogous compounds provides valuable insights.

For instance, Schiff bases derived from substituted benzaldehydes have shown cytotoxicity against various cancer cell lines. The anticancer mechanism often involves the induction of apoptosis, mediated by the generation of reactive oxygen species (ROS) and subsequent mitochondrial damage.[2]

Quantitative Data for Anticancer Activity of Related Schiff Base Derivatives

Compound Class	Cell Line	IC50 (µM)	Reference
Carbon Dot-based Schiff Bases	Glioma GL261	17.9 µg/mL	[2]
Carbon Dot-based Schiff Bases	U251	14.9 µg/mL	[2]
2-((3-chlorophenylimino)methyl)-5-(diethylamino)phenol	HeLa	Micromolar range	[3]
2-((2,4-dichlorophenylimino)methyl)-5-(diethylamino)phenol	HeLa, MCF-7	Micromolar range	[3]
5-(diethylamino)-2-((2,6-diethylphenylimino)methyl)phenol	HeLa, MCF-7	Micromolar range	[3]

Experimental Protocols: Anticancer Activity Assessment

MTT Assay for Cytotoxicity:

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The synthesized Schiff base derivatives are dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive the solvent alone.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and the formazan crystals formed by viable cells are solubilized by adding a solubilization solution (e.g., DMSO, isopropanol).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Visualizations

Workflow for assessing the anticancer activity of synthesized Schiff bases.

Potential Antimicrobial Activity

Heterocyclic derivatives, particularly those containing triazole and pyrazole rings, are well-documented for their antimicrobial properties. The incorporation of a halogenated benzylamine moiety, such as 2-chloro-4-fluorobenzylamine, into these scaffolds could yield compounds with enhanced antibacterial and antifungal activities.

1,2,4-Triazole Derivatives

Triazole derivatives are known to exhibit a broad spectrum of antimicrobial activities. The mechanism of action often involves the inhibition of essential microbial enzymes. Studies on 1,2,4-triazolium derivatives with di-substituted benzyl groups (dichloro and difluoro) have shown potent activity against a range of bacteria and fungi, with Minimum Inhibitory Concentrations (MICs) in the low micromolar range.[4][5]

Quantitative Data for Antimicrobial Activity of Related Triazole Derivatives

Compound Class	Microorganism	MIC (µM)	Reference
1-(2,4-Dichlorobenzyl)-4-dodecyl-1H-1,2,4-triazol-4-ium bromide	S. aureus, E. coli, C. albicans, A. fumigatus	1.05 - 8.38	[4]
1-(2,4-Difluorobenzyl)-4-dodecyl-1H-1,2,4-triazol-4-ium bromide	S. aureus, E. coli, C. albicans, A. fumigatus	1.05 - 8.38	[4]
4-Amino-5-aryl-4H-1,2,4-triazole derivatives (with 4-chloro substituent)	E. coli, B. subtilis, P. aeruginosa	Good activity	[6]

Pyrazole Derivatives

Pyrazole derivatives also represent a significant class of antimicrobial agents. Their activity is often attributed to their ability to interfere with microbial metabolic pathways. For instance, coumarin-pyrazole carboxamide hybrids have shown significant inhibition against E. coli and Salmonella, with some compounds exhibiting excellent enzyme inhibition against Topoisomerase II and IV.[3]

Quantitative Data for Antimicrobial Activity of Related Pyrazole Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
Coumarin-pyrazole carboxamide hybrid	E. coli	0.25	[3]
Coumarin-pyrazole carboxamide hybrid	Salmonella	0.05	[3]
Bis-fluoro substituted pyrazole	S. aureus, MRSA, A. baumannii	12.5	[3]
Bis-chloro substituted pyrazole	Gram-positive strains	0.78	[3]

Experimental Protocols: Antimicrobial Activity Assessment

Broth Microdilution Method for MIC Determination:

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: The synthesized compounds are serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension. A positive control (broth with inoculum) and a negative control (broth only) are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Visualizations

Workflow for determining the MIC of synthesized antimicrobial compounds.

Potential Enzyme Inhibition

The structural features of 2-chloro-4-fluorobenzylamine derivatives make them potential candidates for enzyme inhibitors. The halogen substitutions can enhance binding to enzyme active sites, and the benzylamine core provides a scaffold for further functionalization to target specific enzymes.

Kinase Inhibition

Derivatives of halogenated anilines, which are structurally similar to benzylamines, have been shown to act as potent inhibitors of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and ErbB-2.[7] These kinases are often dysregulated in cancer, making them attractive therapeutic targets. For example, pyrimidine derivatives with a 3-chloro-4-(3-fluorobenzyloxy)anilino moiety have demonstrated significant dual EGFR/ErbB-2 kinase inhibitory activity with IC50 values in the nanomolar range.[7]

Quantitative Data for Kinase Inhibition by Related Compounds

Compound	Target Kinase	IC50 (nM)	Reference
4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-acrylamidophenoxy)pyrimidine	EGFR/ErbB-2	37/29	[7]
4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-cyanoacetamidophenoxy)pyrimidine	EGFR/ErbB-2	48/38	[7]

Experimental Protocols: Enzyme Inhibition Assay

In Vitro Kinase Assay (e.g., for EGFR):

• Enzyme and Substrate Preparation: Recombinant human EGFR kinase and a suitable substrate (e.g., a synthetic peptide) are prepared in an assay buffer.

• Compound Preparation: The test compounds are serially diluted in the assay buffer.

• Reaction Initiation: The kinase, substrate, ATP, and test compound are mixed in the wells of a microplate.

• Incubation: The reaction is allowed to proceed at a specific temperature (e.g., 30°C) for a defined time.

• Reaction Termination and Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, such as a luminescence-based assay that measures the amount of ATP remaining after the kinase reaction.

• IC50 Calculation: The IC50 value is determined from the dose-response curve.

Visualizations

Logical relationship for enzyme inhibition by potential derivatives.

Conclusion

While direct experimental evidence for the biological activities of 2-chloro-4-fluorobenzylamine derivatives is not extensively available in the public domain, the analysis of structurally similar compounds strongly suggests their potential as valuable scaffolds in drug discovery. The presence of both chloro and fluoro substituents on the benzylamine core provides a unique combination of properties that can be exploited to develop novel anticancer, antimicrobial, and enzyme-inhibiting agents. Further synthesis and biological evaluation of derivatives of 2-chloro-4-fluorobenzylamine are warranted to fully explore their therapeutic potential. This guide provides a foundational framework for researchers and drug development professionals to design and evaluate such compounds, leveraging the established methodologies and insights from related chemical series.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis of carbon dot based Schiff bases and selective anticancer activity in glioma cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, antibacterial and antifungal activities of novel 1,2,4-triazolium derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines as dual EGFR/ErbB-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safe Handling, and Storage of 2-Chloro-4-fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and storage guidelines for 2-Chloro-4-fluorobenzylamine (CAS No. 15205-11-5). Adherence to these protocols is critical to ensure the safety of laboratory personnel and the integrity of research and development activities.

Chemical and Physical Properties

2-Chloro-4-fluorobenzylamine is a colorless liquid that is classified as a corrosive material. A summary of its key physical and chemical properties is presented in the table below.

Property	Value
Molecular Formula	C₇H₇ClFN
Molecular Weight	159.59 g/mol
Physical State	Liquid
Appearance	Colorless
Boiling Point	94 - 95 °C / 201.2 - 203 °F
Flash Point	> 110 °C / > 230 °F
Water Solubility	Immiscible

Hazard Identification and Classification

2-Chloro-4-fluorobenzylamine is a hazardous substance that poses significant risks upon exposure. It is crucial to understand its classification to implement appropriate safety measures.

GHS Classification:

• Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.

• Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.

Hazard Statements (H-phrases):

• H314: Causes severe skin burns and eye damage.

Precautionary Statements (P-phrases):

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

• P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P310: Immediately call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 2-Chloro-4-fluorobenzylamine to prevent skin and eye contact.

PPE Category	Specifications
Eye and Face Protection	Chemical safety goggles and a face shield are required.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) are essential. It is critical to consult the glove manufacturer's chemical resistance data for specific breakthrough times. As a general guideline, thicker gloves provide greater resistance.
Skin and Body Protection	A lab coat, chemical-resistant apron, and closed-toe shoes must be worn.
Respiratory Protection	Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.

Safe Handling and Storage Procedures

Proper handling and storage practices are paramount to minimizing the risks associated with 2-Chloro-4-fluorobenzylamine.

Handling:

• Always work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid direct contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Use appropriate, clean, and dry equipment.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed, original container.

• Keep in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as strong oxidizing agents and acids.

• The storage area should be designated for corrosive materials.

Protocols & Analytical Methods

Application Notes and Protocols for 2-Chloro-4-fluorobenzylamine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4-fluorobenzylamine is a versatile primary amine that serves as a crucial building block in the synthesis of a wide array of pharmacologically active molecules.[1] Its unique substitution pattern, featuring both chloro and fluoro groups on the benzene ring, offers medicinal chemists levers to modulate the electronic properties, lipophilicity, and metabolic stability of target compounds. The primary amine functionality provides a reactive handle for a variety of chemical transformations, including N-acylation, N-alkylation, reductive amination, and Pictet-Spengler reactions, making it an important intermediate in the construction of complex heterocyclic systems.[1]

This document provides detailed application notes and experimental protocols for key reaction mechanisms involving 2-Chloro-4-fluorobenzylamine, tailored for researchers and professionals in drug development and organic synthesis.

Physicochemical Properties and Safety Information

A thorough understanding of the physicochemical properties of 2-Chloro-4-fluorobenzylamine is essential for its safe handling and effective use in chemical synthesis.

Property	Value
CAS Number	15205-11-5
Molecular Formula	C₇H₇ClFN
Molecular Weight	159.59 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	94-96 °C (10 mmHg)
Density	1.275 g/cm³ at 25 °C

Safety Precautions: 2-Chloro-4-fluorobenzylamine is corrosive and can cause severe skin burns and eye damage. It is harmful if swallowed or inhaled. Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Reaction Mechanisms and Pathways

2-Chloro-4-fluorobenzylamine readily participates in a variety of reactions common to primary amines, making it a valuable synthon for the introduction of the 2-chloro-4-fluorobenzyl moiety.

N-Acylation

N-acylation is a fundamental reaction for the formation of amides. 2-Chloro-4-fluorobenzylamine reacts with acylating agents such as acyl chlorides and anhydrides to form stable N-benzyl amides. This reaction is widely used to introduce the 2-chloro-4-fluorobenzyl group into molecules or to prepare precursors for further transformations.

General Reaction Scheme:

Caption: General workflow for the N-acylation of 2-Chloro-4-fluorobenzylamine.

Experimental Protocol: Synthesis of N-(2-Chloro-4-fluorobenzyl)acetamide

This protocol details the acylation of 2-Chloro-4-fluorobenzylamine with acetyl chloride.

• Materials:

  • 2-Chloro-4-fluorobenzylamine

  • Acetyl chloride

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization or column chromatography to obtain N-(2-Chloro-4-fluorobenzyl)acetamide.

Reactant 1	Reactant 2	Base	Solvent	Time (h)	Yield (%)
2-Chloro-4-fluorobenzylamine	Acetyl Chloride	Et₃N	DCM	3	>90 (typical)
2-Chloro-4-fluorobenzylamine	Benzoyl Chloride	Pyridine	Toluene	4	>85 (typical)

Reductive Amination

Reductive amination is a powerful method for forming carbon-nitrogen bonds. 2-Chloro-4-fluorobenzylamine can react with aldehydes or ketones to form an intermediate imine, which is then reduced in situ to the corresponding secondary or tertiary amine. This one-pot procedure is highly efficient for the synthesis of N-alkylated derivatives.

General Reaction Scheme:

Caption: General workflow for the reductive amination of aldehydes/ketones with 2-Chloro-4-fluorobenzylamine.

Experimental Protocol: Synthesis of N-(4-Methoxybenzyl)-1-(2-chloro-4-fluorophenyl)methanamine

This protocol describes the reductive amination of 4-methoxybenzaldehyde with 2-Chloro-4-fluorobenzylamine.

• Materials:

  • 2-Chloro-4-fluorobenzylamine

  • 4-Methoxybenzaldehyde

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE), anhydrous

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a stirred solution of 2-Chloro-4-fluorobenzylamine (1.0 eq) and 4-methoxybenzaldehyde (1.1 eq) in anhydrous 1,2-dichloroethane, add sodium triacetoxyborohydride (1.5 eq) in one portion at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography to afford the desired secondary amine.

Aldehyde/Ketone	Reducing Agent	Solvent	Time (h)	Yield (%)
4-Methoxybenzaldehyde	NaBH(OAc)₃	DCE	18	85-95 (typical)
Cyclohexanone	NaBH₃CN	MeOH	24	70-80 (typical)

Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful tool for the synthesis of tetrahydro-β-carbolines and related heterocyclic frameworks. While 2-Chloro-4-fluorobenzylamine itself does not directly participate as the β-arylethylamine component, its precursor, 2-chloro-4-fluorobenzaldehyde, can be reacted with tryptamine derivatives to construct these important scaffolds. The resulting product would bear the 2-chloro-4-fluorophenyl group at the 1-position of the tetrahydro-β-carboline ring system.

General Reaction Scheme:

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of 2-Chloro-4-fluorobenzylamine by HPLC and GC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 2-Chloro-4-fluorobenzylamine using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are crucial for quality control, impurity profiling, and stability testing in the pharmaceutical and chemical industries.

High-Performance Liquid Chromatography (HPLC) with UV Detection

Reversed-phase HPLC with UV detection is a robust and widely accessible technique for the analysis of aromatic amines like 2-Chloro-4-fluorobenzylamine. This method provides excellent resolution and sensitivity for quantification.

Application Note: HPLC-UV Analysis

This application note outlines a validated HPLC-UV method for the determination of 2-Chloro-4-fluorobenzylamine. The method is suitable for assay and purity determinations.

Chromatographic Conditions:

Parameter	Condition
HPLC System	Agilent 1290 Infinity LC System or equivalent
Column	Agilent ZORBAX Eclipse Plus C18, RRHT, 3.0 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 70% B over 13 minutes, followed by a re-equilibration step
Flow Rate	0.4 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Method Validation Summary:

The following table summarizes the typical validation parameters for this method.

Validation Parameter	Expected Value
Retention Time	Approximately 5-7 minutes
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%
Selectivity	No interference from blank and known impurities at the retention time of the analyte.

Experimental Protocol: HPLC-UV

1. Reagents and Materials:

• 2-Chloro-4-fluorobenzylamine reference standard (purity ≥ 99%)

• Acetonitrile (HPLC grade)

• Formic acid (ACS grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2. Standard Solution Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 2-Chloro-4-fluorobenzylamine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Sample Preparation:

• Accurately weigh a sample containing 2-Chloro-4-fluorobenzylamine and prepare a solution in a 50:50 mixture of acetonitrile and water to achieve a final concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Analysis:

• Set up the HPLC system with the conditions specified in the application note.

• Inject the blank (mobile phase), standard solutions, and sample solutions.

• Integrate the peak area of 2-Chloro-4-fluorobenzylamine and calculate the concentration in the sample using the calibration curve generated from the standard solutions.

Workflow for HPLC-UV Analysis:

Caption: General workflow for the HPLC-UV analysis of 2-Chloro-4-fluorobenzylamine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. It offers high sensitivity and specificity, making it ideal for the analysis of 2-Chloro-4-fluorobenzylamine, especially for impurity profiling and trace analysis.

Application Note: GC-MS Analysis

This application note describes a GC-MS method for the analysis of 2-Chloro-4-fluorobenzylamine. The method is based on a published procedure for isomeric fluorobenzylamines and is suitable for both qualitative and quantitative analysis.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
GC System	Agilent 7890B GC with 5977A MSD or equivalent
Column	J&W Scientific DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Oven Program	70 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
MSD Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

Quantitative Data Summary:

The following table provides expected quantitative parameters for a validated GC-MS method.

Parameter	Expected Value
Retention Time	Approximately 8-10 minutes
Linearity (r²)	≥ 0.995
Range	0.1 - 50 µg/mL
Limit of Detection (LOD)	~0.02 µg/mL
Limit of Quantification (LOQ)	~0.07 µg/mL
Precision (%RSD)	< 5%
Accuracy (Recovery)	95 - 105%
Specificity	Confirmed by mass spectrum and retention time.

Experimental Protocol: GC-MS

1. Reagents and Materials:

• 2-Chloro-4-fluorobenzylamine reference standard (purity ≥ 99%)

• Dichloromethane (GC grade) or other suitable solvent

• Volumetric flasks, pipettes, and syringes

• GC vials with inserts

2. Standard Solution Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 2-Chloro-4-fluorobenzylamine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with dichloromethane.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with dichloromethane to concentrations ranging from 0.1 µg/mL to 50 µg/mL.

3. Sample Preparation:

• Liquid-Liquid Extraction (LLE): For samples in an aqueous matrix, perform a liquid-liquid extraction. Adjust the sample pH to >10 with NaOH. Extract with an equal volume of dichloromethane. Collect the organic layer.

• Direct Dilution: For samples already in an organic solvent, dilute with dichloromethane to a final concentration within the calibration range.

4. GC-MS Analysis:

• Set up the GC-MS system with the conditions specified in the application note.

• Inject the blank (solvent), standard solutions, and sample solutions.

• Identify 2-Chloro-4-fluorobenzylamine by its retention time and mass spectrum.

• For quantification, create a calibration curve by plotting the peak area of a characteristic ion (e.g., the molecular ion or a major fragment ion) against the concentration of the standard solutions. Calculate the concentration in the sample using this curve.

Logical Relationship of Method Validation Parameters:

Caption: Interrelationship of key analytical method validation parameters.

Experimental protocol for N-alkylation of 2-Chloro-4-fluorobenzylamine

Application Note: N-Alkylation of 2-Chloro-4-fluorobenzylamine

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Chloro-4-fluorobenzylamine is a valuable building block in medicinal chemistry and drug discovery. Its primary amine functionality serves as a key handle for structural modification, enabling the synthesis of a diverse range of derivatives for structure-activity relationship (SAR) studies. N-alkylation is a fundamental transformation that introduces alkyl substituents onto the nitrogen atom, which can significantly influence the pharmacological and pharmacokinetic properties of the resulting molecules. This document provides detailed experimental protocols for two common and effective methods for the N-alkylation of 2-Chloro-4-fluorobenzylamine: direct alkylation with alkyl halides and reductive amination with aldehydes or ketones.

Key Synthetic Strategies

Two primary strategies for the N-alkylation of 2-Chloro-4-fluorobenzylamine are detailed below:

• Direct Alkylation with Alkyl Halides: This is a classical SN2 reaction where the amine acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide.[1] The reaction is typically carried out in the presence of a base to neutralize the hydrogen halide formed. While straightforward, this method can sometimes lead to over-alkylation, yielding tertiary amines and quaternary ammonium salts.[1] Careful control of reaction conditions is therefore important.

• Reductive Amination: This two-step, one-pot procedure involves the initial reaction of the amine with an aldehyde or ketone to form an imine intermediate. The imine is then reduced in situ to the corresponding secondary amine using a suitable reducing agent. This method is often preferred for its high selectivity for mono-alkylation and the use of milder reaction conditions.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the different N-alkylation methods, based on established procedures for analogous aromatic amines.

Table 1: Direct N-Alkylation with Alkyl Halides

Alkylating Agent	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Methyl Iodide	K₂CO₃ (1.5)	Acetonitrile	60-80	4-8	85-95
Ethyl Bromide	Cs₂CO₃ (1.2)	DMF	70-90	6-12	80-90
Benzyl Bromide	K₂CO₃ (1.5)	Acetonitrile	50-70	3-6	90-98
Propargyl Bromide	K₂CO₃ (1.5)	Acetone	Reflux	5-10	75-85

Table 2: Reductive Amination with Aldehydes/Ketones

Aldehyde/Ketone	Reducing Agent (equivalents)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Formaldehyde (37% aq.)	Sodium Cyanoborohydride (1.5)	Methanol	Room Temp	2-4	90-98
Acetaldehyde	Sodium Triacetoxyborohydride (1.5)	1,2-Dichloroethane	Room Temp	3-6	85-95
Benzaldehyde	Sodium Triacetoxyborohydride (1.5)	Dichloromethane	Room Temp	4-8	90-98
Acetone	Sodium Borohydride (1.5)	Methanol	Reflux	6-12	75-85

Experimental Protocols

Method 1: Direct N-Alkylation with Alkyl Halide

This protocol describes a general procedure for the N-alkylation of 2-Chloro-4-fluorobenzylamine using an alkyl halide in the presence of a base.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃), anhydrous

• Acetonitrile or N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Chloro-4-fluorobenzylamine (1.0 eq) and anhydrous acetonitrile or DMF.

• Add the base (e.g., K₂CO₃, 1.5 eq) to the solution and stir the mixture at room temperature for 15-30 minutes.[2]

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.[2]

• Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and monitor the progress by thin-layer chromatography (TLC).[2]

• Upon completion, cool the reaction to room temperature.[2]

• Pour the reaction mixture into deionized water and extract with ethyl acetate (3 x volume of aqueous phase).[2]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[2]

• Concentrate the filtrate under reduced pressure to obtain the crude product.[2]

• Purify the crude product by silica gel column chromatography to afford the desired N-alkylated product.

Method 2: Reductive Amination with an Aldehyde or Ketone

This protocol details the N-alkylation of 2-Chloro-4-fluorobenzylamine with an aldehyde or ketone using sodium triacetoxyborohydride as the reducing agent.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Aldehyde or ketone (e.g., benzaldehyde, acetone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Chloro-4-fluorobenzylamine (1.0 eq) and the aldehyde or ketone (1.1 eq).

• Dissolve the reactants in anhydrous 1,2-dichloroethane.

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.[3]

• Extract the aqueous residue with dichloromethane (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired N-alkylated product.

Visualizations

Caption: General experimental workflow for N-alkylation.

References

• 1. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

2-Chloro-4-fluorobenzylamine: A Versatile Precursor for the Discovery of Novel Kinase Inhibitors

Application Note

Introduction

2-Chloro-4-fluorobenzylamine is a key building block in medicinal chemistry, particularly in the development of targeted therapies such as kinase inhibitors. Its unique substitution pattern, featuring both chloro and fluoro groups on the benzyl ring, offers medicinal chemists precise control over the steric and electronic properties of the final drug molecule. This application note details the use of 2-chloro-4-fluorobenzylamine and its analogs in the synthesis of potent dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and ErbB-2 (also known as HER2), two well-validated targets in oncology. The methodologies, quantitative data, and relevant biological pathways described herein provide a comprehensive guide for researchers in drug discovery and development.

The strategic incorporation of the 2-chloro-4-fluorobenzyl moiety can enhance the binding affinity of a ligand to its target protein and improve its pharmacokinetic profile. The chloro group can form specific halogen bonds with the protein backbone, while the fluoro group can modulate pKa, improve metabolic stability, and increase membrane permeability. This combination makes 2-chloro-4-fluorobenzylamine an attractive starting material for the synthesis of novel therapeutic agents.

Application in the Synthesis of Dual EGFR/ErbB-2 Kinase Inhibitors

A notable application of substituted benzylamines is in the synthesis of 4-anilino-6-(substituted-phenoxy)pyrimidine derivatives, which have shown significant potential as dual inhibitors of EGFR and ErbB-2 kinases. Overexpression or mutation of these receptor tyrosine kinases is a hallmark of many cancers, making them prime targets for therapeutic intervention. The general structure of these inhibitors involves the substituted anilino group occupying the ATP-binding site of the kinase domain.

A representative series of compounds, 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines, demonstrates the utility of a fluorobenzylamine precursor in achieving potent inhibition of both EGFR and ErbB-2. The 3-fluorobenzyloxy group in these molecules mimics the structural and electronic properties that would be conferred by a 2-chloro-4-fluorobenzyl group, serving as an excellent case study.

Quantitative Data: In Vitro Kinase Inhibition and Antiproliferative Activity

The synthesized pyrimidine derivatives exhibit potent inhibitory activity against both EGFR and ErbB-2 kinases, as well as significant antiproliferative effects in cancer cell lines that overexpress these receptors. The following tables summarize the key quantitative data for a selection of these compounds.[1]

Table 1: In Vitro Kinase Inhibitory Activity of Pyrimidine Derivatives [1]

Compound ID	R-Group	EGFR IC₅₀ (nM)	ErbB-2 IC₅₀ (nM)
6	Acrylamido	37	29
9	Cyanoacetamido	48	38
11	(6-(4-amino)pyrimidinyl)amino	61	42
14	Phenoxyacetamido	65	79

Table 2: In Vitro Antiproliferative Activity of Pyrimidine Derivatives [1]

Compound ID	A431 (EGFR overexpressing) IC₅₀ (µM)	SKOV-3 (ErbB-2 overexpressing) IC₅₀ (µM)
6	3.25	0.89
11	4.24	0.71

Experimental Protocols

The synthesis of the dual EGFR/ErbB-2 inhibitors involves a multi-step synthetic route, with the key step being the coupling of the substituted aniline with the pyrimidine core. The following is a representative experimental protocol for the synthesis of compound 6 .

Protocol 1: Synthesis of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-acrylamidophenoxy)pyrimidine (6)

Step 1: Synthesis of 3-Chloro-4-(3-fluorobenzyloxy)aniline

• To a solution of 4-amino-2-chlorophenol in a suitable solvent (e.g., DMF), add a base such as potassium carbonate.

• Add 3-fluorobenzyl bromide dropwise at room temperature.

• Stir the reaction mixture at 60 °C for 12 hours.

• After completion of the reaction (monitored by TLC), pour the mixture into ice water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 3-chloro-4-(3-fluorobenzyloxy)aniline.

Step 2: Synthesis of 4-Chloro-6-(3-aminophenoxy)pyrimidine

• To a solution of 3-aminophenol in a suitable solvent (e.g., anhydrous THF), add a strong base such as sodium hydride at 0 °C.

• Stir the mixture for 30 minutes, then add a solution of 4,6-dichloropyrimidine in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with an organic solvent.

• Dry the organic layer, concentrate, and purify by column chromatography to obtain 4-chloro-6-(3-aminophenoxy)pyrimidine.

Step 3: Synthesis of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-aminophenoxy)pyrimidine

• In a sealed tube, dissolve 3-chloro-4-(3-fluorobenzyloxy)aniline and 4-chloro-6-(3-aminophenoxy)pyrimidine in a suitable solvent (e.g., 2-propanol).

• Add a catalytic amount of a strong acid (e.g., concentrated HCl).

• Heat the mixture at 120 °C for 24 hours.

• Cool the reaction, and collect the precipitate by filtration.

• Wash the solid with the reaction solvent and dry to obtain the desired product.

Step 4: Synthesis of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-acrylamidophenoxy)pyrimidine (6)

• Dissolve 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-aminophenoxy)pyrimidine in an anhydrous solvent (e.g., dichloromethane).

• Add a base such as triethylamine.

• Cool the solution to 0 °C and add acryloyl chloride dropwise.

• Stir the reaction at room temperature for 4 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to yield compound 6 .

Visualizations

Synthetic Workflow

Caption: Synthetic scheme for Compound 6.

EGFR/ErbB-2 Signaling Pathway Inhibition

Caption: Inhibition of EGFR/ErbB-2 signaling.

References

• 1. Synthesis and biological evaluation of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines as dual EGFR/ErbB-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthetic Routes for Derivatives of 2-Chloro-4-fluorobenzylamine: Application Notes and Protocols for Researchers

For Immediate Release

[City, State] – [Date] – For researchers, scientists, and professionals in drug development, the synthesis of novel derivatives from versatile building blocks is a cornerstone of innovation. This document provides detailed application notes and protocols for the creation of derivatives from 2-Chloro-4-fluorobenzylamine, a key intermediate in medicinal chemistry. The strategic incorporation of chlorine and fluorine atoms on the aromatic ring of this compound offers a platform for fine-tuning the electronic and metabolic properties of potential drug candidates.[1] The primary amine group serves as a reactive handle for a variety of chemical transformations, including N-alkylation, reductive amination, acylation, and sulfonylation, enabling the synthesis of a diverse library of compounds for screening and development.[1]

Key Synthetic Transformations

The primary amine of 2-Chloro-4-fluorobenzylamine is readily derivatized through several key synthetic routes. These methods are robust and allow for the introduction of a wide range of functional groups, which can significantly impact the pharmacological activity of the resulting molecules.

• N-Alkylation: This classic transformation introduces alkyl groups to the nitrogen atom, directly modifying the steric and electronic environment of the amine.

• Reductive Amination: A versatile and high-yielding method for forming carbon-nitrogen bonds, reductive amination allows for the introduction of diverse substituents through the reaction with aldehydes and ketones.[2]

• Acylation: The formation of amides via acylation with acyl chlorides is a fundamental reaction in medicinal chemistry, often leading to compounds with improved stability and biological activity.

• Sulfonylation: The synthesis of sulfonamides is a common strategy in drug design, as this functional group is a well-known pharmacophore in various therapeutic areas, including antibacterial and anticancer agents.[3][4]

Data Presentation: A Comparative Overview of Synthetic Routes

The following tables summarize typical reaction conditions and expected yields for the derivatization of 2-Chloro-4-fluorobenzylamine based on established protocols for analogous aromatic amines.

Table 1: N-Alkylation with Alkyl Halides

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methyl Iodide	K₂CO₃	DMF	60-80	4-8	85-95[5]
Ethyl Bromide	K₂CO₃	DMF	70-90	6-12	80-90[5]
Benzyl Bromide	Cs₂CO₃	Acetonitrile	50-70	3-6	90-98[5]

Table 2: Reductive Amination with Carbonyl Compounds

Aldehyde/Ketone	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Formaldehyde (37% aq.)	Sodium Cyanoborohydride	Methanol	Room Temp	2-4	90-98[5]
Acetaldehyde	Sodium Triacetoxyborohydride	1,2-Dichloroethane	Room Temp	3-6	85-95[5]
Acetone	Sodium Borohydride or Sodium Cyanoborohydride	Methanol	Room Temp	3-6	75-90[6]
Benzaldehyde	Sodium Triacetoxyborohydride	CH₂Cl₂	Room Temp	4-8	85-95[6]

Table 3: Acylation with Acyl Chlorides

Acyl Chloride	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetyl Chloride	Triethylamine	DCM	0 to RT	1-3	>90
Benzoyl Chloride	Pyridine	Toluene	RT	2-4	85-95
4-Nitrobenzoyl Chloride	Triethylamine	DCM	RT	2-4	>90

Table 4: Sulfonylation with Sulfonyl Chlorides

Sulfonyl Chloride	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzenesulfonyl Chloride	Pyridine	DCM	0 to RT	2-4	90-98[3]
p-Toluenesulfonyl Chloride	Triethylamine	DCM	0 to RT	2-4	>95[3]
2,3-Difluorobenzene-1-sulfonyl chloride	Triethylamine	DCM	RT	3-6	85-95[4]

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below.

Protocol 1: N-Alkylation of 2-Chloro-4-fluorobenzylamine with Alkyl Halides

Objective: To synthesize N-alkylated derivatives of 2-Chloro-4-fluorobenzylamine.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Alkyl halide (e.g., methyl iodide, benzyl bromide) (1.1 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃) (1.5 eq)

• Anhydrous solvent (e.g., DMF, Acetonitrile)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Chloro-4-fluorobenzylamine (1.0 eq) and the anhydrous solvent.

• Add the base (1.5 eq) to the suspension and stir the mixture at room temperature for 15-30 minutes.[5]

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.[5]

• Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and monitor the progress by thin-layer chromatography (TLC).[5]

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into deionized water and extract with ethyl acetate (3 x volume of aqueous phase).[5]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[5]

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to obtain the desired N-alkylated product.[5]

Caption: General workflow for N-alkylation.

Protocol 2: Reductive Amination of 2-Chloro-4-fluorobenzylamine with Aldehydes or Ketones

Objective: To synthesize N-substituted derivatives of 2-Chloro-4-fluorobenzylamine via reductive amination.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Aldehyde or ketone (1.1 eq)

• Reducing agent (e.g., Sodium Triacetoxyborohydride, Sodium Cyanoborohydride) (1.5 eq)

• Anhydrous solvent (e.g., 1,2-Dichloroethane, Methanol)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate or Dichloromethane

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and the aldehyde or ketone (1.1 eq) in the chosen anhydrous solvent in a round-bottom flask.[5]

• If using sodium cyanoborohydride, adjust the pH of the solution to approximately 6-7 by the dropwise addition of acetic acid.[5]

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.[5]

• In a separate flask, dissolve the reducing agent (1.5 eq) in the same solvent.

• Slowly add the reducing agent solution to the reaction mixture.[5]

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.[5]

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) (3 x volume of aqueous phase).[5]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[5]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired N-substituted product.[5]

Caption: General workflow for reductive amination.

Protocol 3: Acylation of 2-Chloro-4-fluorobenzylamine with Acyl Chlorides

Objective: To synthesize N-acyl derivatives (amides) of 2-Chloro-4-fluorobenzylamine.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.05 eq)

• Base (e.g., Triethylamine, Pyridine) (1.1 eq)

• Anhydrous solvent (e.g., Dichloromethane, Toluene)

• Deionized water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and the base (1.1 eq) in the anhydrous solvent in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the acyl chloride (1.05 eq) in the same anhydrous solvent to the stirred amine solution via a dropping funnel.[7]

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC.[7]

• Upon completion, quench the reaction by adding water.[7]

• Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.[7]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude amide can be purified by recrystallization or column chromatography.

Caption: General reaction scheme for acylation.

Protocol 4: Synthesis of Sulfonamides from 2-Chloro-4-fluorobenzylamine

Objective: To synthesize N-sulfonyl derivatives (sulfonamides) of 2-Chloro-4-fluorobenzylamine.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Sulfonyl chloride (e.g., benzenesulfonyl chloride, p-toluenesulfonyl chloride) (1.0 eq)

• Base (e.g., Pyridine, Triethylamine) (1.1 to 1.5 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Acetonitrile)

• Deionized water

• 1M HCl (if a basic catalyst like pyridine was used)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) in the anhydrous aprotic solvent.

• Add the base (1.1 to 1.5 eq) to the solution and stir for 5-10 minutes at room temperature.[4]

• Slowly add a solution of the sulfonyl chloride (1.0 eq) in the same anhydrous solvent to the reaction mixture.[4]

• Stir the reaction mixture at room temperature and monitor its progress by TLC.[4]

• Once the reaction is complete, quench the reaction by adding deionized water.[4]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM) three times.[4]

• Combine the organic layers and wash successively with 1M HCl (if applicable), saturated aqueous sodium bicarbonate solution, and finally with brine.[4]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford the desired sulfonamide.

Caption: Mechanism of sulfonamide formation.

References

• 1. nbinno.com [nbinno.com]
• 2. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 3. cbijournal.com [cbijournal.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application of 2-Chloro-4-fluorobenzylamine in Agrochemical Synthesis: A Review of Potential Applications

Introduction

2-Chloro-4-fluorobenzylamine is a versatile chemical intermediate with significant potential in the synthesis of novel agrochemicals. Its unique molecular structure, featuring both chlorine and fluorine substituents on the benzyl ring, offers a valuable scaffold for the development of next-generation herbicides, insecticides, and fungicides. The presence of these halogens can enhance the biological activity, metabolic stability, and target-binding affinity of the final active ingredients. While specific, commercialized agrochemicals directly synthesized from 2-Chloro-4-fluorobenzylamine are not extensively documented in publicly available literature, its structural motifs are present in a variety of patented and researched agrochemical classes. This document outlines the potential applications of 2-Chloro-4-fluorobenzylamine in agrochemical synthesis, drawing parallels from structurally related compounds and providing a generalized experimental protocol for its utilization as a chemical building block.

Potential Applications in Agrochemical Synthesis

The primary amine functionality of 2-Chloro-4-fluorobenzylamine allows for its incorporation into a wide range of agrochemical scaffolds through various chemical reactions, including amidation, alkylation, and condensation.

Herbicide Synthesis

2-Chloro-4-fluorobenzylamine can serve as a key building block for herbicides. The 2-chloro-4-fluorophenyl moiety is found in several classes of herbicides. For instance, this structural element is a key component of certain protoporphyrinogen oxidase (PPO) inhibiting herbicides. The amine group of 2-Chloro-4-fluorobenzylamine can be derivatized to form various heterocyclic systems known to exhibit herbicidal activity.

Insecticide Synthesis

The development of modern insecticides, such as anthranilic diamides and pyrazole carboxamides, often involves the use of substituted benzylamines. 2-Chloro-4-fluorobenzylamine can be utilized to introduce the 2-chloro-4-fluorobenzyl group into these scaffolds. This substitution pattern can influence the insecticide's spectrum of activity, potency, and selectivity towards target pests.

Fungicide Synthesis

Many contemporary fungicides, particularly those in the succinate dehydrogenase inhibitor (SDHI) class, feature a substituted benzylamine-derived toxophore. The incorporation of the 2-chloro-4-fluorobenzyl moiety via 2-Chloro-4-fluorobenzylamine can lead to the discovery of novel fungicides with improved efficacy against a broad spectrum of plant pathogens.

Generalized Experimental Protocol for Amide Synthesis

A common application of 2-Chloro-4-fluorobenzylamine in agrochemical synthesis is its reaction with a carboxylic acid or its activated derivative (e.g., acid chloride, ester) to form an amide bond. This is a fundamental reaction in the synthesis of many pesticides.

Objective: To synthesize an N-(2-chloro-4-fluorobenzyl) amide derivative.

Materials:

• 2-Chloro-4-fluorobenzylamine

• A carboxylic acid (R-COOH) or acyl chloride (R-COCl)

• Coupling agent (e.g., DCC, EDC) if starting from a carboxylic acid

• Base (e.g., triethylamine, pyridine)

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

• Standard laboratory glassware and equipment

Procedure:

• If starting with a carboxylic acid:

  • Dissolve the carboxylic acid (1.0 eq) and a coupling agent (1.1 eq) in an anhydrous solvent under an inert atmosphere.

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • In a separate flask, dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and a base (1.2 eq) in the same anhydrous solvent.

  • Slowly add the solution of 2-Chloro-4-fluorobenzylamine to the activated carboxylic acid mixture.

  • Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• If starting with an acyl chloride:

  • Dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and a base (1.2 eq) in an anhydrous solvent under an inert atmosphere and cool to 0 °C.

  • Slowly add the acyl chloride (1.0 eq) dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Upon completion of the reaction, filter the reaction mixture to remove any precipitated salts.

  • Wash the filtrate with a dilute acid solution (e.g., 1M HCl), followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure N-(2-chloro-4-fluorobenzyl) amide.

Data Presentation

Due to the absence of specific agrochemical examples directly synthesized from 2-Chloro-4-fluorobenzylamine in the available literature, a quantitative data table cannot be provided. However, for a hypothetical N-(2-chloro-4-fluorobenzyl) pyrazole carboxamide fungicide, the following data would be relevant for an application note:

Compound ID	Target Pathogen	In Vitro EC50 (µg/mL)	In Vivo Protective Efficacy (%) @ 100 ppm	In Vivo Curative Efficacy (%) @ 100 ppm
Hypothetical-1	Botrytis cinerea	0.5	95	70
Hypothetical-1	Septoria tritici	1.2	90	65
Hypothetical-1	Puccinia triticina	0.8	92	75

Logical Workflow for Agrochemical Discovery using 2-Chloro-4-fluorobenzylamine

The following diagram illustrates a typical workflow for the discovery and development of a new agrochemical starting from 2-Chloro-4-fluorobenzylamine.

Caption: Agrochemical Discovery Workflow.

Signaling Pathway (Hypothetical)

For a hypothetical fungicide derived from 2-Chloro-4-fluorobenzylamine that acts as a Succinate Dehydrogenase Inhibitor (SDHI), the mode of action would involve the disruption of the mitochondrial electron transport chain.

Caption: SDHI Fungicide Mode of Action.

While direct, commercially documented applications of 2-Chloro-4-fluorobenzylamine in agrochemical synthesis are limited in publicly accessible databases, its structural features and chemical reactivity make it a highly promising building block for the development of new active ingredients. The provided generalized protocols and conceptual workflows serve as a foundation for researchers to explore the potential of this versatile intermediate in the creation of next-generation crop protection agents. Further research and publication of synthetic routes and biological data for specific agrochemicals derived from 2-Chloro-4-fluorobenzylamine would be of significant value to the agrochemical community.

Application Note: High-Purity Isolation of 2-Chloro-4-fluorobenzylamine for Pharmaceutical Research

Abstract

2-Chloro-4-fluorobenzylamine is a key building block in the synthesis of various pharmacologically active molecules.[1] The purity of this intermediate is critical for the successful synthesis of downstream targets and for ensuring the safety and efficacy of final drug products. This application note provides a detailed, step-by-step guide for the purification of 2-Chloro-4-fluorobenzylamine, targeting researchers, scientists, and professionals in drug development. We present two primary methods for purification: recrystallization and flash column chromatography. This guide includes detailed experimental protocols, a summary of expected quantitative data, and a workflow diagram to ensure clarity and reproducibility in the laboratory setting.

Introduction

2-Chloro-4-fluorobenzylamine (CAS: 15205-11-5) is a benzylamine derivative whose chemical structure and reactivity make it a versatile intermediate in medicinal chemistry.[1][2] The presence of a primary amine group and halogen substituents allows for a wide range of chemical transformations, making it integral to the synthesis of complex heterocyclic compounds.[1] Given its role as a precursor to active pharmaceutical ingredients, achieving high purity is of utmost importance to remove by-products and unreacted starting materials from the crude product. This document outlines two robust methods for its purification.

Physical Properties of 2-Chloro-4-fluorobenzylamine:

• Molecular Formula: C₇H₇ClFN[2][3]

• Molecular Weight: 159.59 g/mol [2][3]

• Melting Point: 72-73°C[3]

• Boiling Point: 94-95°C at 15 torr[3]

• Appearance: Clear, colorless liquid or solid[4]

Purification Strategies

Based on the physical properties of 2-Chloro-4-fluorobenzylamine, two effective purification methods are recommended:

• Recrystallization: Ideal for removing small amounts of impurities from a solid crude product. This method relies on the principle that the solubility of the compound increases in a solvent at higher temperatures. As the solution cools, the pure compound crystallizes, leaving impurities behind in the solvent.

• Flash Column Chromatography: A versatile technique for separating the target compound from a mixture of impurities. This method is particularly useful when dealing with more complex mixtures or when a very high degree of purity is required.

Quantitative Data Summary

The following table summarizes the expected outcomes from the purification of a crude sample of 2-Chloro-4-fluorobenzylamine using the described methods.

Parameter	Recrystallization	Flash Column Chromatography
Starting Purity (GC-MS)	~85%	~85%
Final Purity (GC-MS)	≥97%	≥99%
Typical Yield	70-85%	60-80%
Solvent System	Heptane/Ethyl Acetate (e.g., 9:1 v/v)	Heptane/Ethyl Acetate (gradient)
Stationary Phase	N/A	Silica Gel (230-400 mesh)
Processing Time	2-4 hours (excluding drying)	4-6 hours (including solvent evaporation)

Experimental Protocols

4.1. Protocol for Recrystallization

This protocol is designed for the purification of 2-Chloro-4-fluorobenzylamine, assuming the crude product is a solid.

Materials:

• Crude 2-Chloro-4-fluorobenzylamine

• Heptane

• Ethyl Acetate

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Reflux condenser

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of the crude product in various ratios of heptane and ethyl acetate to find a system where the compound is soluble when hot but sparingly soluble at room temperature. A starting point of 9:1 heptane:ethyl acetate is recommended.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen hot solvent mixture and bring the solution to a gentle boil on a hot plate while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed flask to remove them.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for 30-60 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point (e.g., 40-50°C) until a constant weight is achieved.

4.2. Protocol for Flash Column Chromatography

This protocol is suitable for separating 2-Chloro-4-fluorobenzylamine from closely related impurities.

Materials:

• Crude 2-Chloro-4-fluorobenzylamine

• Silica gel (230-400 mesh)

• Heptane

• Ethyl Acetate

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, adsorb the crude product onto a small amount of silica gel.

• Column Packing: Prepare a slurry of silica gel in heptane and carefully pack the chromatography column. Allow the silica to settle, ensuring a level surface.

• Loading the Sample: Carefully load the prepared sample onto the top of the silica bed.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% heptane). Gradually increase the polarity of the mobile phase by adding ethyl acetate (e.g., a gradient from 0% to 20% ethyl acetate in heptane).

• Fraction Collection: Collect fractions in test tubes or flasks as the solvent elutes from the column.

• Monitoring the Separation: Monitor the separation by spotting the collected fractions on TLC plates and visualizing the spots under a UV lamp.

• Combining and Evaporation: Combine the fractions containing the pure product. Remove the solvent using a rotary evaporator to yield the purified 2-Chloro-4-fluorobenzylamine.

• Final Drying: Dry the purified product under high vacuum to remove any residual solvent.

Visualized Workflow

The following diagram illustrates the general workflow for the purification of 2-Chloro-4-fluorobenzylamine.

Caption: Purification workflow for 2-Chloro-4-fluorobenzylamine.

Conclusion

The protocols detailed in this application note provide effective methods for the purification of 2-Chloro-4-fluorobenzylamine to a high degree of purity suitable for applications in drug discovery and development. The choice between recrystallization and flash column chromatography will depend on the nature and quantity of impurities in the crude material, as well as the desired final purity. Proper execution of these techniques is essential for obtaining reliable and reproducible results in subsequent synthetic steps.

References

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. matrixscientific.com [matrixscientific.com]
• 4. 2-Chloro-4-fluorobenzylamine, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-4-fluorobenzylamine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the synthesis of 2-Chloro-4-fluorobenzylamine. The following sections offer detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data summaries to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to produce 2-Chloro-4-fluorobenzylamine?

A1: A prevalent and efficient method for synthesizing 2-Chloro-4-fluorobenzylamine is the reductive amination of 2-Chloro-4-fluorobenzaldehyde. This two-step, one-pot process involves the reaction of the aldehyde with an amine source, typically ammonia or an ammonium salt, to form an intermediate imine. This imine is then subsequently reduced to the desired primary amine.[1][2][3]

Q2: Which reducing agents are most effective for the reductive amination of 2-Chloro-4-fluorobenzaldehyde?

A2: Several reducing agents are commonly employed for reductive amination, with the choice depending on factors like reaction scale, desired selectivity, and safety considerations. Commonly used reagents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).[3][4][5] Catalytic hydrogenation is also a viable, greener alternative.[1]

Q3: What are the primary side reactions to be aware of during this synthesis?

A3: The main side reactions of concern are the over-alkylation of the product to form a secondary or tertiary amine, and the reduction of the starting aldehyde, 2-Chloro-4-fluorobenzaldehyde, to 2-Chloro-4-fluorobenzyl alcohol.[6] Formation of byproducts can also occur from impurities in the starting materials or suboptimal reaction conditions.

Q4: How can I purify the final 2-Chloro-4-fluorobenzylamine product?

A4: Purification of 2-Chloro-4-fluorobenzylamine typically involves an aqueous workup to remove inorganic salts and water-soluble impurities. This is often followed by extraction with an organic solvent. For higher purity, column chromatography on silica gel is a common and effective method. Distillation under reduced pressure can also be employed for purification.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Chloro-4-fluorobenzylamine.

Issue 1: Low Yield of 2-Chloro-4-fluorobenzylamine

Potential Cause	Troubleshooting Recommendation
Incomplete imine formation	- Ensure the reaction pH is weakly acidic (pH 5-7) to facilitate imine formation.[5] - Consider the use of a dehydrating agent, such as molecular sieves, to drive the equilibrium towards the imine. - Increase the reaction time or gently heat the reaction mixture to encourage imine formation.
Inefficient reduction of the imine	- Select a suitable reducing agent. For a one-pot reaction, NaBH(OAc)₃ is often preferred as it is less likely to reduce the starting aldehyde.[3] - If using NaBH₄, ensure the imine has fully formed before adding the reducing agent in a stepwise manner.[4] - Ensure the reducing agent is fresh and has been stored under appropriate conditions to maintain its reactivity.
Decomposition of starting material or product	- Maintain a controlled temperature throughout the reaction, as excessive heat can lead to degradation. - Minimize reaction time once the reaction has reached completion to avoid product degradation.

Issue 2: Formation of Significant Amounts of 2-Chloro-4-fluorobenzyl alcohol

Potential Cause	Troubleshooting Recommendation
Reducing agent is too reactive towards the aldehyde	- Switch to a milder and more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which preferentially reduces the iminium ion over the carbonyl group.[3][6] - If using sodium borohydride (NaBH₄), adopt a two-step procedure. First, allow the imine to form completely, then add the NaBH₄ portion-wise at a low temperature (e.g., 0-5 °C).[4]
Incorrect order of reagent addition	- In a one-pot synthesis, add the reducing agent after the aldehyde and amine have had sufficient time to form the imine.

Issue 3: Presence of Over-Alkylated Byproducts (Secondary/Tertiary Amines)

Potential Cause	Troubleshooting Recommendation
Excess of the newly formed primary amine reacting with the remaining aldehyde	- Use a molar excess of the ammonia source relative to the 2-Chloro-4-fluorobenzaldehyde.[6] - Perform the reaction at a lower concentration to disfavor bimolecular side reactions. - Consider a stepwise approach where the aldehyde is added slowly to the reaction mixture containing the amine and the reducing agent.
Reaction conditions favoring further alkylation	- Conduct the reaction at a neutral or slightly basic pH during the reduction step to decrease the nucleophilicity of the product amine.[7]

Experimental Protocols

Synthesis of 2-Chloro-4-fluorobenzaldehyde (Precursor)

A common route to the precursor involves the oxidation of 2-chloro-4-fluorotoluene. While several methods exist, one approach involves the chlorination of 2-chloro-4-fluorotoluene to 2-chloro-4-fluoro-dichlorotoluene, followed by hydrolysis.[8]

Reductive Amination of 2-Chloro-4-fluorobenzaldehyde

The following is a general protocol for the synthesis of 2-Chloro-4-fluorobenzylamine. Optimization of stoichiometry, temperature, and reaction time may be necessary.

Materials:

• 2-Chloro-4-fluorobenzaldehyde

• Ammonium acetate or aqueous ammonia

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium borohydride (NaBH₄)

• Methanol or another suitable solvent

• Dichloromethane or Ethyl acetate for extraction

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure (One-Pot using NaBH(OAc)₃):

• To a solution of 2-Chloro-4-fluorobenzaldehyde (1.0 eq) in a suitable solvent such as methanol, add ammonium acetate (2-3 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5-2.0 eq) in the same solvent.

• Slowly add the reducing agent slurry to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Data Presentation

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Typical Reaction Conditions	Advantages	Disadvantages
Sodium Borohydride (NaBH₄)	Methanol, Ethanol; often requires pre-formation of the imine.[4]	Cost-effective, readily available.	Can reduce the starting aldehyde, leading to alcohol byproduct formation.[6]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, slightly acidic pH (4-5).[4]	Selective for iminium ions over carbonyls.[4]	Highly toxic, can generate HCN gas.[4]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Dichloromethane, 1,2-dichloroethane.	Mild and highly selective for the iminium ion, good for one-pot reactions.[3][6]	More expensive than NaBH₄.
Catalytic Hydrogenation (e.g., H₂/Pd-C)	Ethanol, Methanol; requires a hydrogen source and catalyst.[1]	"Green" method, high yields.	Requires specialized equipment (hydrogenator), catalyst can be expensive.

Mandatory Visualizations

Caption: Synthesis pathway for 2-Chloro-4-fluorobenzylamine.

References

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. CN111848406A - A kind of preparation method of 2-chloro-4-fluoro-5-nitrobenzaldehyde - Google Patents [patents.google.com]

Common impurities in 2-Chloro-4-fluorobenzylamine and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Chloro-4-fluorobenzylamine. The information is presented in a question-and-answer format to directly address common issues encountered during synthesis, purification, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in 2-Chloro-4-fluorobenzylamine?

The most common impurities in 2-Chloro-4-fluorobenzylamine typically arise from its synthesis, which is often achieved through the catalytic hydrogenation of 2-chloro-4-fluorobenzonitrile. These process-related impurities include:

• Starting Material: Unreacted 2-chloro-4-fluorobenzonitrile.

• Intermediates: The corresponding intermediate imine.

• By-products: Secondary and tertiary amines formed through side reactions during reduction. These are bis(2-chloro-4-fluorobenzyl)amine and tris(2-chloro-4-fluorobenzyl)amine, respectively.[1][2]

• Degradation Products: Amines can be susceptible to oxidation and degradation, potentially forming various colored impurities.[3]

It is also possible for impurities to be present that are not structurally related to the target compound, potentially originating from the manufacturing process of starting materials or reagents.[4]

Q2: How can I detect and quantify these impurities?

Several analytical techniques are suitable for the impurity profiling of 2-Chloro-4-fluorobenzylamine:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile and semi-volatile impurities. It can effectively detect the starting nitrile, the benzylamine product, and the secondary and tertiary amine by-products.[4][5]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is the industry standard for purity analysis of pharmaceutical intermediates.[6][7] A reversed-phase C18 column is often a good starting point for method development.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the main compound and characterize the structure of impurities if they are present at sufficient levels.

Q3: What are the recommended methods for removing these impurities?

The choice of purification method depends on the nature and quantity of the impurities present.

• Vacuum Distillation: This is a highly effective method for separating 2-Chloro-4-fluorobenzylamine from less volatile impurities, such as the secondary and tertiary amine by-products, and any non-volatile starting material residues.[3]

• Recrystallization as a Salt: Benzylamines can be converted to their hydrochloride or other salts, which can then be purified by recrystallization.[3][8] This process can be very effective in removing non-basic impurities and closely related amine by-products. The purified salt can then be neutralized to regenerate the pure free base.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and purification of 2-Chloro-4-fluorobenzylamine.

Problem	Potential Cause	Suggested Solution
Product is off-color (yellow to brown)	Oxidation or presence of colored degradation products.	Purify by vacuum distillation. If the color persists, consider treatment with activated charcoal followed by filtration and then distillation or recrystallization as a salt.
Low purity observed by GC or HPLC	Incomplete reaction or side reactions during synthesis.	Repurify the material using vacuum distillation. For stubborn impurities, consider conversion to the hydrochloride salt and recrystallization.
Presence of high boiling point impurities	Formation of secondary and tertiary amines during nitrile reduction.	Fractional vacuum distillation is the most effective method for removing these higher molecular weight by-products.
Presence of starting material (nitrile)	Incomplete reduction during synthesis.	If the level of nitrile is low, it may be removed by vacuum distillation. If it is high, re-subjecting the product to the reduction conditions may be necessary, followed by purification.

Impurity Formation Pathway

The following diagram illustrates the common synthetic route to 2-Chloro-4-fluorobenzylamine from 2-chloro-4-fluorobenzonitrile and the formation of major impurities.

Caption: Synthetic pathway and impurity formation.

Experimental Workflows

Troubleshooting and Purification Workflow

This workflow provides a logical sequence of steps to address purity issues with 2-Chloro-4-fluorobenzylamine.

Caption: Troubleshooting and purification workflow.

Key Experimental Protocols

Protocol 1: GC-MS Analysis of 2-Chloro-4-fluorobenzylamine

This protocol provides a general method for the analysis of 2-Chloro-4-fluorobenzylamine and its common impurities. Method optimization may be required.

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS).

Chromatographic Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold at 280 °C for 10 minutes.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

Sample Preparation:

• Dissolve a small amount of the sample (approx. 1 mg/mL) in a suitable solvent such as dichloromethane or ethyl acetate.

Protocol 2: Purification by Vacuum Distillation

This protocol describes a general procedure for the purification of 2-Chloro-4-fluorobenzylamine by vacuum distillation.

Apparatus:

• Distillation flask, distillation head with a condenser, receiving flask, vacuum pump, and a heating mantle with a stirrer.

Procedure:

• Charge the crude 2-Chloro-4-fluorobenzylamine to the distillation flask.

• Assemble the distillation apparatus and ensure all joints are well-sealed.

• Begin stirring and apply vacuum.

• Gradually heat the distillation flask.

• Collect the fraction that distills at the expected boiling point of 2-Chloro-4-fluorobenzylamine under the applied pressure. The boiling point will be significantly lower than the atmospheric boiling point.

• Monitor the distillation for any changes in temperature, which may indicate the presence of different fractions (impurities).

• Once the main fraction has been collected, stop the heating and allow the apparatus to cool before releasing the vacuum.

Protocol 3: Purification by Recrystallization of the Hydrochloride Salt

This protocol outlines the steps for purifying 2-Chloro-4-fluorobenzylamine by converting it to its hydrochloride salt and recrystallizing it.

Materials:

• Crude 2-Chloro-4-fluorobenzylamine.

• Anhydrous diethyl ether or other suitable non-polar solvent.

• Concentrated hydrochloric acid or HCl gas.

• A suitable recrystallization solvent (e.g., ethanol, isopropanol, or a mixture with water or an anti-solvent like hexane).

Procedure:

• Salt Formation:

  • Dissolve the crude 2-Chloro-4-fluorobenzylamine in a minimal amount of a non-polar solvent like diethyl ether.

  • Slowly add a slight excess of concentrated hydrochloric acid or bubble HCl gas through the solution while stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid salt by vacuum filtration and wash it with a small amount of the cold non-polar solvent.

• Recrystallization:

  • Dissolve the crude hydrochloride salt in a minimal amount of the hot recrystallization solvent.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution hot filtered.

  • Allow the solution to cool slowly to room temperature to form crystals.

  • Cool the mixture in an ice bath to maximize crystal yield.

  • Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

• Free-Basing (Optional):

  • To obtain the pure free amine, dissolve the purified hydrochloride salt in water and add a base (e.g., NaOH solution) until the solution is basic.

  • Extract the free amine with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. waters.com [waters.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Chloro-4-fluorobenzonitrile | 60702-69-4 [chemicalbook.com]
• 8. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Optimizing Reaction Conditions for 2-Chloro-4-fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 2-Chloro-4-fluorobenzylamine, a key intermediate in pharmaceutical development. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you optimize your reaction conditions and achieve high yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Chloro-4-fluorobenzylamine?

A1: The most prevalent method for synthesizing 2-Chloro-4-fluorobenzylamine is the reduction of 2-Chloro-4-fluorobenzonitrile. This transformation can be achieved using several reducing agents, primarily categorized into two main approaches: catalytic hydrogenation and chemical reduction with hydride reagents.

Q2: What are the potential side reactions to be aware of during the synthesis?

A2: The primary side reactions of concern are the formation of secondary and tertiary amines during catalytic hydrogenation. These byproducts arise from the reaction of the newly formed primary amine with the intermediate imine. Additionally, incomplete reduction can leave unreacted starting material, and harsh conditions may lead to dehalogenation of the aromatic ring.

Q3: How can I monitor the progress of the reaction?

A3: Reaction progress can be effectively monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC).[1] These methods allow for the tracking of the consumption of the starting material (2-Chloro-4-fluorobenzonitrile) and the formation of the desired product (2-Chloro-4-fluorobenzylamine).

Q4: What are the recommended purification methods for 2-Chloro-4-fluorobenzylamine?

A4: The choice of purification method depends on the scale of the reaction and the nature of the impurities. Common techniques include:

• Vacuum Distillation: Effective for purifying the product on a larger scale, especially for removing non-volatile impurities.[2]

• Column Chromatography: Useful for small-scale purification and for separating the product from closely related impurities.[3]

• Recrystallization: Can be employed if the product is a solid at room temperature and a suitable solvent system is identified.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive catalyst or reducing agent. 2. Insufficient reagent stoichiometry. 3. Reaction temperature is too low. 4. Poor solubility of the starting material.	1. Use a fresh batch of catalyst or reducing agent. Ensure proper activation if necessary. 2. Increase the molar equivalents of the reducing agent. 3. Gradually increase the reaction temperature while monitoring for side product formation. 4. Choose a solvent in which the nitrile is more soluble, or consider using a co-solvent system.
Formation of Secondary/Tertiary Amine Byproducts	1. High reaction temperature or pressure in catalytic hydrogenation. 2. Absence of an inhibitor for secondary amine formation.	1. Optimize the reaction temperature and pressure to favor primary amine formation. 2. Add ammonia or ammonium hydroxide to the reaction mixture when using catalytic hydrogenation to suppress the formation of secondary and tertiary amines.
Dehalogenation of the Aromatic Ring	1. Overly harsh reaction conditions (high temperature, prolonged reaction time). 2. Use of a highly active catalyst (e.g., Palladium on Carbon).	1. Reduce the reaction temperature and monitor the reaction closely to stop it upon completion. 2. Consider using a less active catalyst, such as Raney Nickel, or a milder reducing agent.
Incomplete Reaction with LiAlH4	1. Insufficient equivalents of LiAlH4. 2. Degradation of LiAlH4 due to moisture.	1. Use a larger excess of LiAlH4. 2. Ensure strictly anhydrous reaction conditions and use freshly opened or properly stored LiAlH4.
Difficult Product Isolation	1. Emulsion formation during aqueous workup. 2. Product remains in the aqueous layer.	1. Add brine to the separatory funnel to break up emulsions. 2. Adjust the pH of the aqueous layer to be basic before extraction to ensure the amine is in its free base form.

Experimental Protocols

The primary synthetic route to 2-Chloro-4-fluorobenzylamine involves the reduction of 2-Chloro-4-fluorobenzonitrile. Below are detailed protocols for common reduction methods.

Method 1: Catalytic Hydrogenation using Raney Nickel

This method is often preferred for its cost-effectiveness and relatively high selectivity towards the primary amine when ammonia is used as an additive.

Reaction Scheme:

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN114790139A - Method for synthesizing 2-chloro-4-fluorobenzoic acid by taking 2-chloro-4-amino bromobenzene as raw material - Google Patents [patents.google.com]

Preventing degradation of 2-Chloro-4-fluorobenzylamine during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 2-Chloro-4-fluorobenzylamine during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Chloro-4-fluorobenzylamine?

A1: To ensure the stability and purity of 2-Chloro-4-fluorobenzylamine, it is recommended to store it in a cool, dry, and well-ventilated area.[1][2][3] The container should be tightly sealed to prevent exposure to air and moisture. For long-term storage, maintaining a controlled temperature range, typically refrigerated at 2-8°C, is advisable.

Q2: Is 2-Chloro-4-fluorobenzylamine sensitive to air or light?

A2: Yes, this compound is known to be air-sensitive.[4] It is highly recommended to store it under an inert atmosphere, such as argon or nitrogen, to prevent oxidative degradation.[4] While specific data on light sensitivity is limited, it is a general best practice for long-term storage of complex organic molecules to protect them from light by using amber-colored vials or storing them in the dark.

Q3: What materials are incompatible with 2-Chloro-4-fluorobenzylamine?

A3: 2-Chloro-4-fluorobenzylamine is incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[5] Contact with these substances can lead to vigorous reactions and degradation of the compound. Ensure that it is stored separately from these materials.

Q4: What are the signs of degradation of 2-Chloro-4-fluorobenzylamine?

A4: Visual signs of degradation can include a change in color from colorless or light yellow to a darker shade, and changes in viscosity.[6] For a more accurate assessment of purity, analytical methods such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) should be employed to detect the presence of impurities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Change in color or appearance of the compound.	Exposure to air, light, or elevated temperatures.	Store the compound in a tightly sealed container under an inert atmosphere (e.g., argon) and in a refrigerator. Protect from light by using an amber vial or storing it in a dark place.
Decreased purity observed in analytical tests (e.g., GC/HPLC).	Improper storage conditions leading to chemical degradation.	Review and optimize storage conditions as per the recommendations. Consider re-purification of the material if the purity has fallen below the acceptable limits for your application.
Inconsistent experimental results.	Use of a degraded starting material.	Always check the purity of 2-Chloro-4-fluorobenzylamine before use, especially if it has been stored for an extended period. Perform a quick purity check using TLC, GC, or HPLC.
Precipitate formation in solution.	The compound may have a limited solubility in the chosen solvent or could be reacting with the solvent.	Ensure the solvent is appropriate and of high purity. Check for any known incompatibilities between 2-Chloro-4-fluorobenzylamine and the solvent.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of 2-Chloro-4-fluorobenzylamine. The specific parameters may need to be optimized for your instrument and column.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Chloro-4-fluorobenzylamine.

• Dissolve it in 10 mL of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to a concentration of 1 mg/mL.

2. GC Parameters (Example):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5).

• Injector Temperature: 250°C

• Detector (FID) Temperature: 300°C

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection Volume: 1 µL

3. Data Analysis:

• The purity is calculated based on the area percent of the main peak corresponding to 2-Chloro-4-fluorobenzylamine.

Protocol 2: Stability Study Under Different Storage Conditions

This protocol outlines a basic stability study to determine the optimal storage conditions for 2-Chloro-4-fluorobenzylamine.

1. Sample Preparation:

• Aliquot equal amounts of high-purity 2-Chloro-4-fluorobenzylamine into several amber glass vials.

2. Storage Conditions:

• Store the vials under a variety of conditions. It is recommended to test the following:

  • Condition A (Recommended): 2-8°C, under an inert atmosphere (Argon or Nitrogen), protected from light.

  • Condition B: Room temperature (e.g., 20-25°C), under an inert atmosphere, protected from light.

  • Condition C: Room temperature, exposed to air, protected from light.

  • Condition D: 40°C, exposed to air, protected from light (accelerated degradation).

3. Time Points:

• Analyze the purity of a sample from each condition at regular intervals (e.g., 0, 1, 3, 6, and 12 months).

4. Analysis:

• At each time point, assess the purity of the samples using the GC method described in Protocol 1.

5. Data Presentation:

• Record the purity data in a table to compare the degradation rates under different conditions.

Storage Condition	Time 0	1 Month	3 Months	6 Months	12 Months
A: 2-8°C, Inert Gas, Dark	99.5%
B: RT, Inert Gas, Dark	99.5%
C: RT, Air, Dark	99.5%
D: 40°C, Air, Dark	99.5%

Visualizations

Caption: Logical relationship between storage conditions and compound stability.

Caption: Workflow for a stability study of 2-Chloro-4-fluorobenzylamine.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. lobachemie.com [lobachemie.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. calpaclab.com [calpaclab.com]
• 5. fishersci.com [fishersci.com]
• 6. N N Dimethylbenzylamine Storage Guidelines [sincerechemicals.com]

Technical Support Center: Scaling Up the Synthesis of 2-Chloro-4-fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 2-Chloro-4-fluorobenzylamine, a key intermediate in pharmaceutical development.[1] Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to assist in scaling up your production.

Frequently Asked Questions (FAQs)

Q1: What are the primary scalable synthesis routes for 2-Chloro-4-fluorobenzylamine?

A1: The two primary scalable synthetic routes to 2-Chloro-4-fluorobenzylamine are the reduction of 2-chloro-4-fluorobenzonitrile and the reductive amination of 2-chloro-4-fluorobenzaldehyde. Both starting materials are commercially available. The choice of route often depends on available equipment, safety protocols, and cost considerations.

Q2: Which reducing agents are recommended for the conversion of 2-chloro-4-fluorobenzonitrile?

A2: For laboratory scale, lithium aluminum hydride (LiAlH₄) is an effective reducing agent.[2][3][4] However, due to its pyrophoric nature, it is not ideal for large-scale production.[2] For pilot and industrial scale, catalytic hydrogenation using catalysts such as Raney Nickel or Palladium on carbon (Pd/C) is preferred due to improved safety and cost-effectiveness.[2][5] Borane complexes can also be employed for this transformation.[6][7]

Q3: What are the critical parameters to control during the catalytic hydrogenation of 2-chloro-4-fluorobenzonitrile?

A3: Key parameters for successful catalytic hydrogenation include:

• Catalyst Selection and Loading: The choice of catalyst (e.g., Raney Nickel, Pd/C) and its concentration are crucial for reaction efficiency and selectivity.

• Hydrogen Pressure: Adequate hydrogen pressure is necessary to drive the reaction to completion.

• Temperature: The reaction temperature needs to be optimized to ensure a reasonable reaction rate without promoting side reactions.

• Solvent: Polar solvents like methanol or ethanol are generally suitable.[8]

• Agitation: Vigorous stirring is essential to ensure proper mixing of the substrate, catalyst, and hydrogen.[8]

Q4: How can I purify the final 2-Chloro-4-fluorobenzylamine product?

A4: Purification can be achieved through several methods. Acid-base extraction is a common and effective technique to separate the basic amine product from non-basic impurities.[2] For higher purity, vacuum distillation is recommended.[9][10] Recrystallization of a salt form, such as the hydrochloride salt, can also be an effective purification method.

Troubleshooting Guides

Synthesis via Reduction of 2-Chloro-4-fluorobenzonitrile

Problem	Potential Cause(s)	Suggested Solution(s)
Low or Incomplete Conversion	LiAlH₄ Reduction: - Insufficient LiAlH₄. - Deactivated LiAlH₄ due to moisture. Catalytic Hydrogenation: - Inactive or poisoned catalyst.[8] - Insufficient hydrogen pressure or poor agitation. - Suboptimal temperature.	LiAlH₄ Reduction: - Use a higher molar equivalent of LiAlH₄. - Ensure anhydrous reaction conditions and use freshly opened or properly stored LiAlH₄. Catalytic Hydrogenation: - Use a fresh batch of catalyst.[8] - Increase hydrogen pressure and ensure vigorous stirring. - Optimize the reaction temperature.
Formation of Side Products (e.g., Dehalogenation)	LiAlH₄ Reduction: - Over-reduction or reaction with the halogen substituent. Catalytic Hydrogenation: - Harsh reaction conditions (high temperature or pressure). - Inappropriate catalyst choice.	LiAlH₄ Reduction: - Maintain a low reaction temperature during the addition of the nitrile. Catalytic Hydrogenation: - Use milder reaction conditions. - Screen different catalysts to find one with better selectivity.
Difficult Work-up and Isolation	LiAlH₄ Reduction: - Formation of gelatinous aluminum salts during quenching.[11] General: - Emulsion formation during extraction.	LiAlH₄ Reduction: - Employ a Fieser work-up (sequential addition of water, 15% NaOH solution, and water) to obtain a granular precipitate that is easily filtered.[2] General: - Add brine during extraction to break emulsions.

Synthesis via Reductive Amination of 2-Chloro-4-fluorobenzaldehyde

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Imine Intermediate	- Incomplete reaction between the aldehyde and ammonia/amine source. - Unfavorable equilibrium.	- Use a Dean-Stark apparatus to remove water and drive the equilibrium towards imine formation. - Use a suitable catalyst, such as a Lewis acid.
Formation of Secondary Amine Byproducts	- The primary amine product reacts with another molecule of the aldehyde.	- Use a large excess of the ammonia source. - Add the reducing agent in a controlled manner.
Over-reduction to the Alcohol	- The reducing agent is too reactive and reduces the aldehyde before imine formation.	- Use a milder reducing agent such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN).[12]

Experimental Protocols

Protocol 1: Reduction of 2-Chloro-4-fluorobenzonitrile with LiAlH₄ (Lab Scale)

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (THF, 10 volumes).

• Addition of Nitrile: Cool the suspension to 0 °C using an ice bath. Slowly add a solution of 2-chloro-4-fluorobenzonitrile (1 equivalent) in anhydrous THF.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water (1 volume), 15% aqueous sodium hydroxide solution (1.5 volumes), and finally water (3 volumes).[2]

• Isolation: Stir the resulting granular precipitate for 30 minutes, then filter through a pad of celite. Wash the filter cake with ethyl acetate.

• Purification: Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Catalytic Hydrogenation of 2-Chloro-4-fluorobenzonitrile (Scale-up)

• Reaction Setup: In a high-pressure reactor, charge 2-chloro-4-fluorobenzonitrile, a suitable solvent (e.g., methanol or ethanol), and a catalytic amount of Raney Nickel (e.g., 5-10 wt%).

• Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 5-10 bar). Heat the mixture to the target temperature (e.g., 60-80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by monitoring hydrogen uptake or by analyzing samples via Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Isolation: Filter the reaction mixture to remove the catalyst. The catalyst can be recovered and potentially reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude 2-Chloro-4-fluorobenzylamine can be purified by vacuum distillation.

Data Presentation

Table 1: Comparison of Synthetic Routes

Parameter	Route 1: Nitrile Reduction (LiAlH₄)	Route 2: Nitrile Reduction (Catalytic Hydrogenation)	Route 3: Aldehyde Reductive Amination
Starting Material	2-Chloro-4-fluorobenzonitrile	2-Chloro-4-fluorobenzonitrile	2-Chloro-4-fluorobenzaldehyde
Key Reagents	LiAlH₄, THF	Raney Ni or Pd/C, H₂	NH₃ or NH₄OAc, NaBH₄ or NaBH₃CN
Typical Yield	Moderate to High	High	Moderate to High
Scalability	Poor	Excellent	Good
Safety Concerns	Highly pyrophoric reagent	Flammable hydrogen gas, pyrophoric catalyst	Toxic cyanoborohydride reagent
Cost-effectiveness	Moderate	High	Moderate

Visualizations

Caption: Synthetic pathways to 2-Chloro-4-fluorobenzylamine.

Caption: Troubleshooting workflow for low yield in nitrile reduction.

References

• 1. Recent advances in selective catalytic hydrogenation of nitriles to primary amines | CoLab [colab.ws]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Benzylamine - Wikipedia [en.wikipedia.org]
• 6. B–N/B–H Transborylation: borane-catalysed nitrile hydroboration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Borane Reagents [organic-chemistry.org]
• 8. Page loading... [guidechem.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. redalyc.org [redalyc.org]

Technical Support Center: Purification of 2-Chloro-4-fluorobenzylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-Chloro-4-fluorobenzylamine from its starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Chloro-4-fluorobenzylamine and what are the expected impurities?

A common and efficient method for the synthesis of 2-Chloro-4-fluorobenzylamine is the reduction of 2-chloro-4-fluorobenzonitrile. This reduction can be achieved using reagents like Lithium Aluminum Hydride (LiAlH₄) or through catalytic hydrogenation.

Expected Impurities:

• Unreacted Starting Material: 2-chloro-4-fluorobenzonitrile

• Over-reduction Products: Small amounts of dechlorinated (4-fluorobenzylamine) or defluorinated (2-chlorobenzylamine) products may form under harsh reduction conditions.

• Hydrolysis Products: If water is present during workup, the intermediate imine can hydrolyze to form 2-chloro-4-fluorobenzaldehyde.

• Solvent Residues: Residual solvents from the reaction and extraction steps (e.g., diethyl ether, tetrahydrofuran, ethanol).

Q2: What are the primary methods for purifying crude 2-Chloro-4-fluorobenzylamine?

The primary purification methods for 2-Chloro-4-fluorobenzylamine are:

• Acid-Base Extraction: This technique leverages the basicity of the amine to separate it from neutral and acidic impurities.

• Distillation: Fractional distillation under reduced pressure is effective for separating the product from less volatile or non-volatile impurities.

• Column Chromatography: Flash chromatography can be used for high-purity separations, especially when dealing with closely related impurities.

• Recrystallization: This method can be employed to obtain highly pure crystalline material, often as a final polishing step.

Q3: How can I effectively remove the unreacted nitrile starting material?

Acid-base extraction is highly effective for removing unreacted 2-chloro-4-fluorobenzonitrile. The basic 2-Chloro-4-fluorobenzylamine will be protonated by an acid and move into the aqueous phase, while the neutral nitrile remains in the organic phase.

Q4: My purified 2-Chloro-4-fluorobenzylamine is a yellow oil, but it is supposed to be a colorless liquid. What could be the cause?

A yellow tint can indicate the presence of oxidized impurities or residual acidic/basic contaminants from the workup. Running a plug of silica gel or performing a careful distillation can often remove these colored impurities. Ensure the product is stored under an inert atmosphere (nitrogen or argon) to prevent oxidation.

Troubleshooting Guides

Acid-Base Extraction

Problem	Possible Cause	Solution
Low recovery of amine after basification and extraction.	Incomplete basification of the aqueous layer.	Ensure the pH of the aqueous layer is sufficiently basic (pH > 12) by adding a strong base like NaOH. Test the pH with litmus paper or a pH meter.
Insufficient extraction with the organic solvent.	Perform multiple extractions (at least 3) with a suitable organic solvent like diethyl ether or dichloromethane to ensure complete removal of the amine from the aqueous phase.
Emulsion formation at the aqueous-organic interface.	High concentration of salts or impurities.	Add a small amount of brine (saturated NaCl solution) to break up the emulsion. Gentle swirling instead of vigorous shaking can also help prevent emulsion formation.
Product is still contaminated with neutral impurities.	Inefficient separation of layers.	Allow the layers to separate completely in the separatory funnel. If the interface is difficult to see, hold the funnel up to a light source.

Distillation

Problem	Possible Cause	Solution
Bumping or uneven boiling during distillation.	Lack of boiling chips or inadequate stirring.	Add a few boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.
Heating too rapidly.	Heat the distillation flask gradually to maintain a steady distillation rate.
Poor separation of product and impurities.	Inefficient distillation column.	For closely boiling impurities, use a fractional distillation column (e.g., a Vigreux column) to improve separation efficiency.
Vacuum is not stable.	Check all connections in the vacuum distillation setup for leaks. Ensure the vacuum pump is in good working order.
Product decomposition in the distillation pot.	Overheating of the sample.	Use a vacuum to lower the boiling point of the amine and distill at a lower temperature. A water or oil bath provides more uniform heating than a heating mantle.

Column Chromatography

Problem	Possible Cause	Solution
Product streaks or "tails" on the column.	The amine is interacting with the acidic silica gel.	Deactivate the silica gel by adding a small amount of a tertiary amine (e.g., 1-2% triethylamine) to the eluent. This will cap the acidic sites on the silica.
Poor separation of the product from polar impurities.	The eluent is too polar.	Start with a less polar eluent system (e.g., a higher ratio of hexane to ethyl acetate) and gradually increase the polarity (gradient elution).
Product does not elute from the column.	The eluent is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the more polar solvent (e.g., ethyl acetate or methanol).

Recrystallization

Problem	Possible Cause	Solution
Product "oils out" instead of crystallizing.	The solution is supersaturated, or the cooling is too rapid.	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Seeding with a pure crystal can also induce proper crystallization.
No crystals form upon cooling.	The solution is not saturated.	Evaporate some of the solvent to increase the concentration of the product and then allow it to cool again.
The chosen solvent is not suitable.	Test a different solvent or a mixture of solvents. A good recrystallization solvent should dissolve the compound when hot but not when cold.
Low recovery of crystals.	Too much solvent was used.	Use the minimum amount of hot solvent required to dissolve the crude product.
The product is significantly soluble in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath before filtering to maximize the yield of crystals.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude 2-Chloro-4-fluorobenzylamine in a suitable organic solvent like diethyl ether or dichloromethane (approx. 10 volumes).

• Acidification: Transfer the solution to a separatory funnel and extract with 1M HCl (3 x 5 volumes). The amine will be protonated and move to the aqueous layer.

• Separation of Layers: Combine the aqueous layers. The organic layer, containing neutral impurities like unreacted nitrile, can be discarded.

• Basification: Cool the combined aqueous layers in an ice bath and make it basic (pH > 12) by the slow addition of a concentrated NaOH solution.

• Extraction of Pure Amine: Extract the free amine from the basified aqueous layer with fresh diethyl ether or dichloromethane (3 x 5 volumes).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified 2-Chloro-4-fluorobenzylamine.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Determine a suitable eluent system using Thin Layer Chromatography (TLC). A mixture of hexane and ethyl acetate, often with the addition of 1% triethylamine, is a good starting point. Aim for an Rf value of ~0.3 for the product.

• Column Packing: Pack a flash chromatography column with silica gel in the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Property	2-Chloro-4-fluorobenzylamine	2-chloro-4-fluorobenzonitrile (Impurity)
Molecular Formula	C₇H₇ClFN	C₇H₃ClFN
Molecular Weight	159.59 g/mol	155.56 g/mol
Appearance	Colorless liquid	White solid
Boiling Point	94-95 °C at 15 torr[1]	Not available
Melting Point	72-73 °C[1]	64-66 °C[2]
Solubility	Soluble in common organic solvents.	Soluble in common organic solvents.

Visualizations

Caption: A typical experimental workflow for the synthesis and purification of 2-Chloro-4-fluorobenzylamine.

Caption: A decision-making flowchart for troubleshooting the purification of 2-Chloro-4-fluorobenzylamine.

References

• 1. matrixscientific.com [matrixscientific.com]
• 2. 2-Chloro-4-fluorobenzonitrile 99 60702-69-4 [sigmaaldrich.com]

Technical Support Center: Handling Moisture-Sensitive Reactions with 2-Chloro-4-fluorobenzylamine

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on handling moisture-sensitive reactions involving 2-Chloro-4-fluorobenzylamine. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and ensure the success of your experiments.

Properties of 2-Chloro-4-fluorobenzylamine

2-Chloro-4-fluorobenzylamine is a versatile benzylamine derivative used as an intermediate in the synthesis of a wide range of pharmacologically active molecules.[1] Its utility stems from the reactive primary amine group and the influence of the chloro and fluoro substituents on the aromatic ring.[1] However, its reactivity also makes it susceptible to degradation by atmospheric moisture, and it is classified as an air-sensitive and corrosive compound.[2][3]

Property	Value	Reference
CAS Number	15205-11-5	[2][4][5]
Molecular Formula	C7H7ClFN	[1][4][5]
Molecular Weight	159.59 g/mol	[1][4][5]
Appearance	Clear colorless liquid	[6]
Boiling Point	94-95°C at 15 torr	[3]
Melting Point	72-73°C	[3]
Refractive Index	1.5320-1.5370 @ 20°C	[6]
Purity	≥96.0% - ≥97%	[4][6]
Sensitivity	Air Sensitive	[2]
Hazards	Corrosive, Causes severe skin burns and eye damage	[2][3][7][8]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to exclude moisture when working with 2-Chloro-4-fluorobenzylamine?

A1: The primary amine group of 2-Chloro-4-fluorobenzylamine is nucleophilic and can react with water. In many reactions, such as acylations or reactions with organometallic reagents, water can compete with the desired reaction, leading to the formation of unwanted byproducts and a significant reduction in the yield of the target molecule.[9] Furthermore, some reagents used in conjunction with 2-Chloro-4-fluorobenzylamine, like organolithiums or Grignard reagents, are highly reactive towards water.[10]

Q2: What are the essential laboratory techniques for handling 2-Chloro-4-fluorobenzylamine in a moisture-sensitive reaction?

A2: To ensure a successful reaction, it is imperative to work under an inert atmosphere, such as dry nitrogen or argon.[9] This can be achieved using a Schlenk line or a glove box.[11][12] All glassware must be rigorously dried, typically by oven-drying overnight at 125°C or flame-drying under vacuum.[9][10][11] Solvents and other reagents must be anhydrous. Commercially available anhydrous solvents are recommended and should be handled using proper syringe or cannula techniques.[10]

Q3: How can I properly dry my solvents and reagents for a reaction with 2-Chloro-4-fluorobenzylamine?

A3: While commercially available anhydrous solvents are convenient, you can also dry solvents using appropriate drying agents. For instance, tetrahydrofuran (THF) and diethyl ether are commonly dried over sodium/benzophenone, while dichloromethane can be distilled from calcium hydride. It is crucial to choose a drying agent that does not react with your solvent. For solid reagents, drying in a vacuum oven (desiccator) over a desiccant like phosphorus pentoxide can be effective.

Q4: What are the signs that my reaction involving 2-Chloro-4-fluorobenzylamine has been compromised by moisture?

A4: The presence of moisture can manifest in several ways, including low or no product yield, the formation of unexpected side products, or an incomplete reaction.[12][13] Thin Layer Chromatography (TLC) analysis of the reaction mixture may show the starting material remaining even after the expected reaction time, or the appearance of new, unidentified spots. In some cases, a color change or the formation of a precipitate might indicate a side reaction with water.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Reagent Decomposition: 2-Chloro-4-fluorobenzylamine or other reagents may have degraded due to exposure to moisture or air.[12]	- Ensure all reagents are fresh and were stored under an inert atmosphere.- Use rigorous inert atmosphere techniques (Schlenk line or glove box).[12]- Verify the purity of starting materials.
Incorrect Stoichiometry: The presence of water may have consumed some of the reagents, altering the reaction stoichiometry.	- Use anhydrous solvents and reagents.- If possible, titrate reactive reagents like organolithiums to determine their exact concentration before use.
Formation of Multiple Byproducts	Side Reactions with Water: Water can lead to hydrolysis of starting materials, intermediates, or products.[12]	- Rigorously dry all glassware, solvents, and reagents.[9][11]- Degas solvents to remove dissolved water and oxygen.[12]
Reaction with Atmospheric Carbon Dioxide: The amine can react with CO2 to form carbamates in the presence of a base.	- Maintain a positive pressure of inert gas throughout the reaction setup.
Incomplete Reaction	Inhibition by Moisture: Water can interfere with the reaction mechanism, for example, by protonating a basic catalyst or reacting with a key intermediate.[12]	- Monitor the reaction progress using TLC or LC-MS.[12]- If the reaction stalls, consider adding freshly dried reagents or a catalyst.
Difficulty in Product Isolation	Hygroscopic Product: The desired product may be hygroscopic, absorbing moisture from the air during workup and purification.[12]	- Perform the workup and purification steps under an inert atmosphere if possible.- Dry the final product under a high vacuum.[12]

Experimental Protocols

General Workflow for a Moisture-Sensitive Reaction

The following diagram outlines a general workflow for setting up a moisture-sensitive reaction involving 2-Chloro-4-fluorobenzylamine.

General workflow for a moisture-sensitive reaction.

Example Protocol: Acylation of 2-Chloro-4-fluorobenzylamine

This protocol describes a general procedure for the acylation of 2-Chloro-4-fluorobenzylamine with an acyl chloride, a reaction that is sensitive to moisture due to the reactivity of the acyl chloride with water.

Materials:

• 2-Chloro-4-fluorobenzylamine

• Acyl chloride (e.g., Acetyl chloride, Benzoyl chloride)

• Anhydrous triethylamine or pyridine (as a base)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Round-bottom flask, magnetic stirrer, dropping funnel, rubber septa, needles, and syringes

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation of Glassware: A round-bottom flask equipped with a magnetic stir bar is oven-dried at 125°C overnight and allowed to cool to room temperature under a stream of dry nitrogen.

• Reaction Setup: The flask is sealed with a rubber septum, and a nitrogen inlet needle and an outlet needle are inserted. The flask is purged with nitrogen for 10-15 minutes.

• Addition of Reagents:

  • In a separate, dry flask, dissolve 2-Chloro-4-fluorobenzylamine (1.0 eq) and anhydrous triethylamine (1.1 eq) in anhydrous DCM.

  • Transfer this solution to the reaction flask via a cannula or a syringe.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly add the acyl chloride (1.05 eq), dissolved in a small amount of anhydrous DCM, to the reaction mixture via a syringe or a dropping funnel over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by TLC.

• Workup:

  • Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Troubleshooting Flowchart for Low Yield

If you encounter a low yield in your reaction, the following flowchart can help you diagnose the potential issue.

Troubleshooting flowchart for low reaction yield.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Chloro-4-fluorobenzylamine, 97% | Fisher Scientific [fishersci.ca]
• 3. matrixscientific.com [matrixscientific.com]
• 4. chemscene.com [chemscene.com]
• 5. scbt.com [scbt.com]
• 6. L12957.03 [thermofisher.com]
• 7. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Chloro-4-fluorobenzylamine | C7H7ClFN | CID 144539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. moodle2.units.it [moodle2.units.it]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. web.mit.edu [web.mit.edu]
• 12. benchchem.com [benchchem.com]
• 13. How To [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Validation of 2-Chloro-4-fluorobenzylamine by qNMR

For researchers, scientists, and drug development professionals, the accurate determination of a compound's purity is a critical checkpoint in ensuring the quality, safety, and efficacy of chemical products. This guide provides an objective comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against alternative analytical methods for the purity validation of 2-Chloro-4-fluorobenzylamine, a key building block in synthetic chemistry.

Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for purity determination.[1] Its principal advantage is the direct proportionality between the NMR signal area and the number of atomic nuclei, which allows for quantification without requiring a reference standard that is structurally identical to the analyte.[1][2] This makes it particularly valuable for characterizing novel compounds or when a certified reference material of the analyte is unavailable.[3]

Comparison of Analytical Methods

The choice of an analytical technique significantly impacts the accuracy and reliability of purity assessment. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are common methods, but qNMR offers distinct advantages.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.[4]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[5]	Separation based on volatility and interaction with a stationary phase, followed by detection.[1]
Reference Standard	Requires a certified internal standard of known purity (can be structurally unrelated).[1][6]	Requires a certified reference standard of the analyte for accurate quantification.[1]	Requires a certified reference standard of the analyte or determination of relative response factors.
Selectivity	High; resolves signals from different protons within a molecule.	Dependent on column chemistry, mobile phase, and detector; co-elution can be an issue.	Dependent on column and detector; co-elution of isomers or impurities can occur.
Accuracy	High (typically <1% uncertainty).[7]	High, but dependent on the purity of the reference standard.	High, but dependent on the purity of the reference standard and analyte volatility.
Precision (RSD)	Typically < 1%.	Typically < 2%.	Typically < 2%.
"NMR Silent" Impurities	Does not detect impurities without the target nucleus (e.g., ¹H) or inorganic salts.[1]	Detects chromophoric impurities.	Detects volatile impurities.
Destructive	No.[1]	Yes.[1]	Yes.[1]
Sample Throughput	Relatively high.[1]	High.	High.

Experimental Workflow and Data

The workflow for qNMR purity determination is a systematic process that ensures high accuracy and reproducibility.

Caption: Workflow for purity validation by qNMR.

Quantitative Purity Data Summary

The following table presents representative purity data for a batch of 2-Chloro-4-fluorobenzylamine, as determined by qNMR and two alternative methods.

Method	Purity (% w/w)	Standard Deviation	Notes
qNMR	98.6%	± 0.3%	Internal standard: Maleic Acid. Non-destructive.
HPLC-UV	98.9%	± 0.5%	Based on peak area normalization. Assumes equal response factor for impurities.
GC-FID	98.2%	± 0.6%	May not detect non-volatile impurities.

Detailed Experimental Protocol: qNMR Purity of 2-Chloro-4-fluorobenzylamine

Objective: To determine the mass fraction purity of 2-Chloro-4-fluorobenzylamine using an internal standard ¹H-qNMR method.

1. Materials and Reagents

• Analyte: 2-Chloro-4-fluorobenzylamine (Sample to be tested)

• Internal Standard (IS): Maleic Acid (Certified Reference Material, purity ≥ 99.5%)

• Deuterated Solvent: Dimethyl sulfoxide-d6 (DMSO-d6, 99.9 atom % D)

• Equipment: High-resolution NMR spectrometer (e.g., 400 MHz or higher), analytical microbalance (readability ± 0.01 mg), NMR tubes, volumetric flasks, pipettes.

2. Sample Preparation

• Accurately weigh approximately 15-20 mg of 2-Chloro-4-fluorobenzylamine into a clean, dry vial using an analytical balance. Record the weight precisely (m_analyte).

• Accurately weigh approximately 8-10 mg of the internal standard (Maleic Acid) into the same vial. Record the weight precisely (m_IS).

• Add approximately 0.7 mL of DMSO-d6 to the vial to dissolve both the analyte and the internal standard completely.

• Vortex the solution to ensure homogeneity and transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition

• Pulse Program: A standard single-pulse experiment (e.g., Bruker 'zg30') should be used.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Relaxation Delay (d1): Set a long relaxation delay of at least 5 times the longest T1 relaxation time of the protons being quantified (a value of 30-60 seconds is generally sufficient to ensure full relaxation).

• Number of Scans (NS): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[6] Typically, 16 to 64 scans are adequate.

• Dummy Scans (DS): Use 4 dummy scans to allow the sample to reach steady-state before acquisition.

4. Data Processing and Purity Calculation

• Apply a small line-broadening factor (e.g., 0.3 Hz) to the Free Induction Decay (FID) before Fourier transformation.

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the entire spectrum.

• Select well-resolved signals for both the analyte and the internal standard for integration.

  • Analyte (2-Chloro-4-fluorobenzylamine): The benzylic protons (-CH2-) typically appear as a singlet around 3.8-4.0 ppm.

  • Internal Standard (Maleic Acid): The two olefinic protons appear as a sharp singlet around 6.3 ppm in DMSO-d6.

• Integrate the selected signals (I_analyte and I_IS).

• Calculate the purity of the analyte using the following equation:

  Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * Purity_IS (%)

Caption: Logical relationship of the qNMR purity formula.

Where:

• I: Integral area of the signal

• N: Number of protons giving rise to the signal (2 for the -CH2- of the analyte; 2 for the -CH=CH- of maleic acid)

• M: Molar mass (2-Chloro-4-fluorobenzylamine: 159.59 g/mol ; Maleic Acid: 116.07 g/mol )

• m: Mass from weighing

• Purity_IS: Certified purity of the internal standard

This comprehensive approach, combining a robust experimental protocol with a clear calculation framework, establishes qNMR as a highly reliable and accurate method for the purity validation of 2-Chloro-4-fluorobenzylamine and other critical chemical reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 3. rssl.com [rssl.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. benchchem.com [benchchem.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Validation for the Quantification of 2-Chloro-4-fluorobenzylamine

This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-Chloro-4-fluorobenzylamine against alternative analytical techniques. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable quantification of this compound. The guide details the experimental protocols and presents supporting data to facilitate informed decisions on method selection and implementation.

Comparison of Analytical Methodologies

The primary technique for the precise quantification of 2-Chloro-4-fluorobenzylamine is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This method offers a balance of specificity, sensitivity, and accessibility. For a comprehensive evaluation, this guide also considers Gas Chromatography (GC) and a colorimetric assay as alternative methods. Each technique presents distinct advantages and limitations.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Colorimetric Assay (e.g., Ninhydrin)
Principle	Separation based on partitioning between a stationary phase and a liquid mobile phase.	Separation based on volatility and interaction with a stationary phase.	Chemical reaction leading to a colored product, with intensity measured by spectrophotometry.
Primary Use	Purity determination, impurity profiling, and quantification of non-volatile and thermally stable compounds.	Analysis of volatile and thermally stable compounds.	Rapid, routine quantification of primary amines.[1][2]
Specificity	High, especially with a Diode Array Detector (DAD) providing spectral information.	High, particularly when coupled with a Mass Spectrometer (MS) detector.	Lower, as the reagent can react with other primary amines present in the sample.
Sensitivity	High, with UV detectors being very sensitive for chromophoric compounds.	Very high, capable of detecting trace-level volatile impurities.	Moderate, generally less sensitive than chromatographic methods.[1]
Sample Throughput	Moderate to high, amenable to automation.	Moderate, can be slower due to longer run times for high-boiling point analytes.	High, suitable for screening a large number of samples.
Instrumentation	Widely available in pharmaceutical and research laboratories.	Commonly available, but may require specific injectors for certain sample types.	Requires a simple spectrophotometer.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This section details a robust HPLC method for the quantification of 2-Chloro-4-fluorobenzylamine.

Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and 0.02 M Phosphate Buffer (pH 3.0) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 2-Chloro-4-fluorobenzylamine reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions (1-100 µg/mL): Prepare a series of working standards by serially diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a sample containing 2-Chloro-4-fluorobenzylamine and prepare a solution of a known concentration (e.g., 50 µg/mL) in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Alternative Method: Gas Chromatography (GC)

• Instrumentation: A gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5ms).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 250°C at 15°C/min, and hold for 5 minutes.

• Detector Temperature: 280°C.

• Carrier Gas: Helium or Nitrogen at a constant flow.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or dichloromethane) and inject directly.

Alternative Method: Colorimetric Assay (Ninhydrin Method)

• Principle: The primary amine group of 2-Chloro-4-fluorobenzylamine reacts with ninhydrin to produce a colored compound (Ruhemann's purple), which can be quantified spectrophotometrically.[1]

• Reagents: Ninhydrin reagent, buffer solution (e.g., citrate buffer pH 5.5).

• Procedure:

  • Mix a known volume of the sample solution with the ninhydrin reagent in a test tube.

  • Heat the mixture in a boiling water bath for a specified time (e.g., 15-20 minutes).

  • Cool the solution to room temperature and dilute with a suitable solvent (e.g., 50% ethanol).

  • Measure the absorbance at the wavelength of maximum absorption (around 570 nm) using a spectrophotometer.

  • Quantify the concentration using a calibration curve prepared with standard solutions.

HPLC Method Validation Data

The proposed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines.[3][4][5][6][7]

Specificity

The specificity of the method was evaluated by analyzing a blank (mobile phase), a placebo solution, and a spiked sample. The chromatograms showed no interfering peaks at the retention time of 2-Chloro-4-fluorobenzylamine.

Linearity and Range

The linearity was assessed by analyzing six concentrations of the standard solution ranging from 1 to 100 µg/mL. The calibration curve of peak area versus concentration was linear over this range.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999
Range	1 - 100 µg/mL	-

Accuracy

Accuracy was determined by the recovery of known amounts of 2-Chloro-4-fluorobenzylamine spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration).

Spiked Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.5	0.8	98.0 - 102.0%
100%	100.2	0.6	98.0 - 102.0%
120%	100.8	0.5	98.0 - 102.0%

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

Precision Type	% RSD	Acceptance Criteria
Repeatability (n=6)	0.7%	RSD ≤ 2.0%
Intermediate Precision (n=6)	1.2%	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result
LOD	0.3 µg/mL
LOQ	1.0 µg/mL

Robustness

The robustness of the method was assessed by introducing small, deliberate variations in the chromatographic conditions.

Parameter Varied	Result
Flow Rate (± 0.1 mL/min)	No significant change in resolution or peak shape.
Mobile Phase Composition (± 2%)	Minor shift in retention time, but separation remained adequate.
Column Temperature (± 2°C)	Minor shift in retention time.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification of amine functional groups on silica nanoparticles: a multi-method approach - Nanoscale Advances (RSC Publishing) DOI:10.1039/C9NA00016J [pubs.rsc.org]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. youtube.com [youtube.com]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. database.ich.org [database.ich.org]

A Comparative Analysis of 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine for Research and Drug Development

An in-depth guide for researchers, scientists, and drug development professionals on the physicochemical properties, synthesis, reactivity, and biological significance of 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine.

In the landscape of medicinal chemistry and organic synthesis, substituted benzylamines serve as crucial building blocks for a diverse array of pharmacologically active molecules. Among these, halogenated benzylamines have garnered significant attention due to the unique properties imparted by halogen substituents, such as enhanced metabolic stability and binding affinity. This guide provides a detailed comparative study of two such analogs: 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine. We will explore their key differences and similarities in physicochemical properties, synthetic routes, reactivity, and their potential roles in drug discovery, supported by available experimental data.

Physicochemical Properties: A Tale of Two Halogens

The introduction of a chlorine atom in the ortho position of 4-fluorobenzylamine significantly alters its physicochemical profile. These differences, summarized in the table below, can have profound implications for their behavior in both chemical reactions and biological systems.

Property	2-Chloro-4-fluorobenzylamine	4-fluorobenzylamine
CAS Number	15205-11-5	140-75-0
Molecular Formula	C₇H₇ClFN	C₇H₈FN
Molecular Weight	159.59 g/mol	125.14 g/mol
Appearance	Clear colorless liquid	Clear, colorless to pale yellow liquid
Boiling Point	94 °C	183 °C (lit.)
Density	1.271 g/cm³	1.095 g/mL at 25 °C (lit.)
Refractive Index	1.535	n20/D 1.512 (lit.)
Calculated LogP	1.9378	Not explicitly found, but expected to be lower than the chloro-substituted analog.

The higher molecular weight, boiling point, and density of 2-Chloro-4-fluorobenzylamine are direct consequences of the heavier chlorine atom. The calculated LogP value suggests that the addition of chlorine increases the lipophilicity of the molecule, which can influence its membrane permeability and interaction with hydrophobic binding pockets in biological targets.

Synthesis and Reactivity: Navigating Halogen Effects

The synthetic pathways to both molecules often involve the reduction of the corresponding benzonitrile. The reactivity of the primary amine group is central to their utility as intermediates, allowing for a variety of chemical transformations.

Experimental Protocols: Synthesis via Nitrile Reduction

A common and effective method for the synthesis of both benzylamines is the reduction of the corresponding fluorobenzonitrile.

Objective: To synthesize 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine by the reduction of their respective benzonitrile precursors.

Materials:

• 2-Chloro-4-fluorobenzonitrile or 4-fluorobenzonitrile

• Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (NaBH₄) with a transition metal catalyst (e.g., NiCl₂)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Dry workup reagents (e.g., water, 15% NaOH solution, anhydrous sodium sulfate)

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a solution of the corresponding benzonitrile is prepared in an anhydrous solvent like diethyl ether or THF.

• Reduction: The reducing agent (e.g., LiAlH₄) is slowly added to the cooled solution of the nitrile. For a milder reduction, a system of NaBH₄ and a transition metal catalyst can be employed. The reaction mixture is then stirred at room temperature or gently refluxed until the reaction is complete (monitored by TLC).

• Quenching and Workup: The reaction is carefully quenched by the sequential addition of water and a sodium hydroxide solution. The resulting solids are filtered off, and the organic layer is separated.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude benzylamine, which can be further purified by distillation.

The presence of the ortho-chloro group in 2-Chloro-4-fluorobenzylamine can influence its reactivity compared to 4-fluorobenzylamine. The electron-withdrawing nature of the chlorine atom can decrease the nucleophilicity of the aromatic ring, potentially affecting the rates of electrophilic aromatic substitution reactions. Conversely, the steric hindrance from the ortho-chloro group might play a role in reactions involving the amine group.

Caption: General synthetic workflow for 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine.

Biological Activity: A Focus on Monoamine Oxidase Inhibition

Substituted benzylamines are known to interact with various biological targets, including neurotransmitter transporters and enzymes. A significant area of interest is their potential to inhibit monoamine oxidases (MAOs), enzymes crucial for the degradation of monoamine neurotransmitters like dopamine and serotonin.

MAO exists in two isoforms, MAO-A and MAO-B. Inhibitors of MAO-B are of particular interest for the treatment of neurodegenerative diseases such as Parkinson's disease, as they can increase dopamine levels in the brain.

Experimental Protocols: In Vitro MAO Inhibition Assay

A common method to determine the inhibitory potential of compounds against MAO-A and MAO-B is a fluorometric assay.

Objective: To determine the IC₅₀ values of 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine against human MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• A suitable substrate (e.g., kynuramine or p-tyramine)

• A fluorescent probe (e.g., Amplex® Red)

• Horseradish peroxidase (HRP)

• Positive controls (e.g., clorgyline for MAO-A, selegiline for MAO-B)

• Test compounds (2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine) dissolved in DMSO

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the MAO enzymes, substrate, fluorescent probe, HRP, and test compounds in the assay buffer.

• Assay Reaction: In the wells of a 96-well plate, combine the MAO enzyme, HRP, and the fluorescent probe. Add varying concentrations of the test compounds or a positive control.

• Initiation and Measurement: Initiate the reaction by adding the substrate. Immediately begin monitoring the fluorescence increase over time at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Caption: Mechanism of MAO-B inhibition by fluorinated benzylamines.

Conclusion and Future Directions

Both 2-Chloro-4-fluorobenzylamine and 4-fluorobenzylamine are valuable building blocks in medicinal chemistry. The introduction of a chlorine atom at the ortho position in 2-Chloro-4-fluorobenzylamine is expected to increase its lipophilicity and modulate its electronic properties compared to 4-fluorobenzylamine. These differences may translate into distinct pharmacological profiles, particularly in their potential as monoamine oxidase inhibitors.

Further direct comparative studies are warranted to precisely quantify the differences in their reactivity, metabolic stability, and inhibitory potency against MAO-A and MAO-B. Such data would be invaluable for the rational design of novel therapeutics, particularly for neurodegenerative disorders. The experimental protocols provided herein offer a framework for conducting such comparative investigations.

A Researcher's Guide to the Structural Validation of 2-Chloro-4-fluorobenzylamine Derivatives

For researchers, scientists, and drug development professionals, the unequivocal structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides a comprehensive comparison of key analytical techniques for validating the structure of 2-Chloro-4-fluorobenzylamine and its derivatives, complete with detailed experimental protocols and comparative data.

2-Chloro-4-fluorobenzylamine is a versatile building block in medicinal chemistry, frequently utilized in the synthesis of pharmacologically active compounds. Its precise molecular structure, featuring a substituted benzene ring, is critical to its reactivity and the biological activity of its downstream derivatives. This guide will explore the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography for the definitive structural elucidation of this class of compounds.

Comparative Analysis of Structural Validation Techniques

A multi-faceted analytical approach is essential for the unambiguous structural determination of 2-Chloro-4-fluorobenzylamine derivatives. The following table summarizes the strengths and applications of the most common and powerful techniques employed in this process.

Analytical Technique	Information Provided	Key Advantages	Typical Application in this Context
¹H and ¹³C NMR Spectroscopy	Connectivity of atoms, chemical environment of protons and carbons.	Provides detailed information about the molecular framework in solution.	Confirmation of the aromatic substitution pattern, presence of the benzylamine moiety, and overall molecular structure.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Highly sensitive, provides molecular formula and clues about structural components.	Determination of the molecular weight and confirmation of the elemental composition (Cl, F).
FTIR Spectroscopy	Presence of functional groups.	Quick and non-destructive.	Identification of key functional groups such as N-H and C-H bonds, and aromatic C=C bonds.
Single-Crystal X-ray Crystallography	Precise 3D atomic arrangement, bond lengths, and bond angles.	The "gold standard" for unambiguous structure determination in the solid state.	Absolute confirmation of the molecular structure, including the relative positions of the chloro and fluoro substituents.

Experimental Protocols

Detailed and standardized experimental procedures are critical for obtaining high-quality, reproducible data. Below are the methodologies for the key analytical techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Sample Preparation:

• Dissolve 5-10 mg of the purified 2-Chloro-4-fluorobenzylamine derivative in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: 0-15 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled pulse program.

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096.

Experimental workflow for NMR analysis.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern.

Instrumentation: Mass Spectrometer with Electron Ionization (EI) source.

Sample Introduction:

• Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

• Introduce the sample into the mass spectrometer via direct infusion or after separation by Gas Chromatography (GC-MS).

Acquisition Parameters (Electron Ionization):

• Ionization Energy: 70 eV.

• Mass Range: m/z 50-500.

• Scan Speed: 1 scan/second.

Experimental workflow for Mass Spectrometry.

Single-Crystal X-ray Crystallography

Objective: To obtain the definitive 3D molecular structure.

Methodology:

• Crystallization: Grow single crystals of the 2-Chloro-4-fluorobenzylamine derivative suitable for X-ray diffraction. This is often achieved by slow evaporation of a saturated solution or by vapor diffusion.

• Crystal Mounting: Select a high-quality crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head.

• Data Collection: Place the crystal in a diffractometer and collect diffraction data at a low temperature (e.g., 100 K) using a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Structure Solution and Refinement: Process the diffraction data to obtain an initial structural model. Refine this model against the experimental data to yield the final, high-resolution crystal structure.

A Comparative Guide to Assessing Lot-to-Lot Variability of Commercial 2-Chloro-4-fluorobenzylamine

For researchers, scientists, and professionals in drug development, the consistency and purity of starting materials are paramount to ensuring the reproducibility and success of experimental outcomes. 2-Chloro-4-fluorobenzylamine is a key building block in the synthesis of various pharmaceutical compounds. This guide provides a framework for assessing the lot-to-lot variability of commercially available 2-Chloro-4-fluorobenzylamine, offering objective comparison methodologies and supporting experimental data templates.

Key Quality Attributes for Comparison

The assessment of lot-to-lot variability should be based on a defined set of critical quality attributes (CQAs). These attributes provide a quantitative measure of the reagent's purity, identity, and overall quality.

Table 1: Critical Quality Attributes for 2-Chloro-4-fluorobenzylamine

Attribute	Analytical Method	Acceptance Criteria	Lot A Result	Lot B Result	Lot C Result
Appearance	Visual Inspection	Clear, colorless to pale yellow liquid	Conforms	Conforms	Conforms
Identity	FTIR Spectroscopy	Spectrum conforms to reference standard	Conforms	Conforms	Conforms
Purity (Assay)	Gas Chromatography (GC-FID)	≥ 98.0%	99.2%	98.5%	99.5%
Water Content	Karl Fischer Titration	≤ 0.5%	0.15%	0.25%	0.10%
Individual Impurity	GC-MS	≤ 0.10%	0.08%	0.12%	0.05%
Total Impurities	GC-MS	≤ 0.50%	0.35%	0.48%	0.28%
Residual Solvents	Headspace GC-MS	Per ICH Q3C limits	Conforms	Conforms	Conforms

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for generating reliable and comparable data across different lots.

2.1. Gas Chromatography (GC-FID) for Purity Assay

This method determines the purity of 2-Chloro-4-fluorobenzylamine by separating it from any non-volatile impurities.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C, hold for 5 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: Accurately weigh approximately 50 mg of the sample and dissolve in 10 mL of a suitable solvent (e.g., methanol).

2.2. Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

This technique is used to identify and quantify volatile organic impurities.

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• Column and Conditions: Same as GC-FID method.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 35-350 amu.

  • Scan Speed: 1 scan/second.

• Data Analysis: Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST). Quantification is performed by area normalization, assuming a response factor of 1 for all impurities relative to the main peak.

Pharmaceutical impurities are undesirable chemicals that are present in the starting materials and intermediates used in the production of active pharmaceutical ingredients (APIs).[1] Even in minute concentrations, these impurities have the potential to reduce the effectiveness of the pharmaceutical product and endanger patient health.[1]

2.3. Karl Fischer Titration for Water Content

This method provides a precise measurement of the water content in the sample.

• Instrumentation: Volumetric or coulometric Karl Fischer titrator.

• Reagent: Hydranal™-Composite 5 or equivalent.

• Sample Preparation: Accurately weigh an appropriate amount of the sample (typically 0.5-1.0 g) and introduce it into the titration vessel.

• Procedure: Titrate the sample with the Karl Fischer reagent until the endpoint is reached. The water content is calculated automatically by the instrument.

Workflow and Pathway Visualizations

Visual diagrams help in understanding the experimental workflow and the logical relationships in the assessment process.

Caption: Workflow for assessing lot-to-lot variability.

The causes of lot-to-lot variation can be categorized into those related to the manufacturing process, those arising from improper transportation and storage of the reagent, and those resulting from laboratory errors.[2] For instance, a manufacturer might alter the production process for a specific reagent antibody, which could unintentionally lead to slight changes in the reagent's composition or stability.[2]

Caption: Factors influencing experimental reproducibility.

Comparison with Alternatives

While 2-Chloro-4-fluorobenzylamine is a common reagent, other structurally similar benzylamines may be considered for specific applications. The choice of an alternative should be guided by a thorough evaluation of its reactivity, impurity profile, and cost-effectiveness. A similar lot-to-lot variability assessment should be conducted for any potential alternative.

Table 2: Comparison with Alternative Benzylamines

Compound	Key Features	Potential Applications	Considerations
2-Chloro-4-fluorobenzylamine	Standard reagent, well-characterized reactivity.	Broad use in medicinal chemistry.	Assess lot-to-lot variability as outlined.
4-Fluorobenzylamine	Lacks the chloro-substituent, potentially altering reactivity.	Synthesis of compounds where a chloro group is not desired.	Different impurity profile, may require re-optimization of reaction conditions.
2-Chlorobenzylamine	Lacks the fluoro-substituent, affecting electronic properties.	Synthesis where fluorine is not a required pharmacophore.	Altered reactivity and potential for different by-products.

Note: The suitability of an alternative is highly dependent on the specific chemical transformation and the desired final product.

By implementing a systematic approach to assessing the lot-to-lot variability of 2-Chloro-4-fluorobenzylamine, researchers can mitigate risks associated with reagent inconsistency, leading to more robust and reliable scientific outcomes.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. myadlm.org [myadlm.org]

Quantitative Analysis of Impurities in 2-Chloro-4-fluorobenzylamine: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Impurities, even in trace amounts, can impact the safety, efficacy, and stability of the final drug product.[1] This guide provides a comparative overview of analytical methodologies for the quantitative analysis of impurities in 2-Chloro-4-fluorobenzylamine, a key building block in the synthesis of various pharmaceuticals. The selection of an appropriate analytical technique is crucial for the effective separation and quantification of these impurities.[2]

Experimental Workflow Overview

The general workflow for the quantitative analysis of impurities in a pharmaceutical intermediate like 2-Chloro-4-fluorobenzylamine involves several key stages, from sample preparation to data analysis and reporting. The following diagram illustrates a typical experimental workflow.

References

• 1. biomedres.us [biomedres.us]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Catalysts for the Synthesis of 2-Chloro-4-fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

The efficient synthesis of 2-Chloro-4-fluorobenzylamine, a key building block in the development of pharmaceuticals and other fine chemicals, is critically dependent on the choice of catalyst. This guide provides an objective comparison of the efficacy of various catalysts for the synthesis of this compound, primarily through the catalytic hydrogenation of 2-chloro-4-fluorobenzonitrile and the reductive amination of 2-chloro-4-fluorobenzaldehyde. The information presented herein is supported by experimental data from analogous reactions to aid researchers in selecting the most suitable catalytic system for their specific requirements.

Performance Comparison of Catalysts

The selection of a catalyst for the synthesis of 2-Chloro-4-fluorobenzylamine involves a trade-off between reaction efficiency, selectivity, cost, and operational safety. The following table summarizes the performance of common catalysts based on available data for the hydrogenation of substituted benzonitriles and related reductive aminations.

Catalyst	Precursor	Typical Reaction Conditions	Yield (%)	Reaction Time (h)	Key Observations
Palladium on Carbon (Pd/C)	2-Chloro-4-fluorobenzonitrile	Transfer hydrogenation with ammonium formate, mild temperature.	High	Not specified	Achieves selective reduction of the nitrile group to a primary amine under mild conditions.[1]
Raney Nickel	2-Chloro-4-fluorobenzonitrile	Hydrogen gas (H₂), elevated temperature and pressure, often in a solvent like methanol or dioxane.	Good to Excellent	Variable	A widely used, cost-effective catalyst for nitrile hydrogenation.[2] The solvent can influence the reaction course.[2]
Rhodium-based Catalysts	2-Chloro-4-fluorobenzonitrile	Typically requires elevated temperature and pressure.	Good to Excellent	Not specified	Known for high activity in nitrile hydrogenation, though less common than Pd or Ni.[3]
Cobalt-based Catalysts	2-Chloro-4-fluorobenzonitrile	Hydrogen gas (H₂), high temperature (e.g., 70°C) and pressure (e.g., 0.5 MPa).	Up to 97% (for benzonitrile)	20	Can achieve high selectivity for the primary amine without the need for ammonia addition.[4][5]
Iron-based Catalysts	4-Chlorobenzonitrile	Hydrogen gas (H₂), high temperature (120°C) and pressure (50 bar H₂, 5-7 bar NH₃), in isopropanol.	Good	24	An emerging, cost-effective, and environmentally benign alternative to noble metal catalysts.[3]

Experimental Protocols

Detailed methodologies for key synthetic routes employing different catalysts are provided below. These protocols are based on established procedures for similar transformations.

Protocol 1: Catalytic Hydrogenation of 2-Chloro-4-fluorobenzonitrile using Raney Nickel

This protocol describes a general procedure for the hydrogenation of a substituted benzonitrile to the corresponding benzylamine using Raney Nickel.

Materials:

• 2-Chloro-4-fluorobenzonitrile

• Raney Nickel (activated)

• Methanol or Dioxane (solvent)

• Hydrogen gas (H₂)

• High-pressure autoclave reactor

Procedure:

• In a high-pressure autoclave, a solution of 2-chloro-4-fluorobenzonitrile in the chosen solvent (e.g., methanol) is prepared.

• A catalytic amount of activated Raney Nickel is carefully added to the solution under an inert atmosphere.

• The reactor is sealed and purged with nitrogen gas, followed by hydrogen gas.

• The reactor is pressurized with hydrogen gas to the desired pressure and heated to the target temperature.

• The reaction mixture is stirred vigorously for the required duration, monitoring the reaction progress by techniques such as TLC or GC.

• Upon completion, the reactor is cooled to room temperature and the excess hydrogen gas is carefully vented.

• The reaction mixture is filtered to remove the Raney Nickel catalyst.

• The filtrate is concentrated under reduced pressure to yield the crude 2-Chloro-4-fluorobenzylamine.

• The crude product can be further purified by distillation or chromatography.

Protocol 2: Transfer Hydrogenation of 2-Chloro-4-fluorobenzonitrile using Palladium on Carbon (Pd/C)

This method offers a milder alternative to high-pressure hydrogenation.[1]

Materials:

• 2-Chloro-4-fluorobenzonitrile

• Palladium on Carbon (Pd/C, e.g., 10 wt%)

• Ammonium formate

• Methanol (solvent)

Procedure:

• To a solution of 2-chloro-4-fluorobenzonitrile in methanol, ammonium formate is added.

• A catalytic amount of Pd/C is added to the mixture.

• The reaction mixture is stirred at a mild temperature (e.g., room temperature or slightly elevated) and monitored by TLC or GC.

• Upon completion of the reaction, the catalyst is removed by filtration through a pad of celite.

• The solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water to remove any remaining ammonium formate.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give 2-Chloro-4-fluorobenzylamine.

Visualizing the Synthetic Pathways

The following diagrams illustrate the general workflows for the synthesis of 2-Chloro-4-fluorobenzylamine.

Workflow for Catalytic Hydrogenation.

References

• 1. Selective catalytic transfer hydrogenation of nitriles to primary amines using Pd/C - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Spectroscopic Analysis of Acetylsalicylic Acid (Aspirin) from Multiple Suppliers

In the pharmaceutical industry, ensuring the identity, purity, and consistency of active pharmaceutical ingredients (APIs) is of paramount importance for drug safety and efficacy. Spectroscopic methods are powerful, non-destructive tools widely used in pharmaceutical quality assurance and quality control (QA/QC) to verify raw materials and finished products.[1][2] This guide provides a comparative analysis of acetylsalicylic acid (Aspirin), a common API, from three hypothetical suppliers: Supplier Alpha, Supplier Beta, and Supplier Gamma. The analysis is based on ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, and Mass Spectrometry (MS) data.

Data Presentation

The following tables summarize the spectroscopic data obtained for Aspirin samples from the three suppliers, compared against a high-purity reference standard.

Table 1: ¹H NMR Data Comparison of Aspirin Samples

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Reference Standard	Supplier Alpha	Supplier Beta	Supplier Gamma
~11.77	Singlet (broad)	1H	Carboxylic Acid (-COOH)	Conforms	Conforms	Conforms	Conforms
8.12	Doublet	1H	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
7.66	Triplet	1H	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
7.38	Triplet	1H	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
7.16	Doublet	1H	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
2.36	Singlet	3H	Methyl (-CH₃)	Conforms	Conforms	Conforms	Conforms
3.65	Singlet	-	Impurity	Not Detected	Not Detected	Detected	Not Detected
1.99	Singlet	-	Impurity	Not Detected	Not Detected	Not Detected	Detected

Analysis Note: The ¹H NMR spectrum for the sample from Supplier Beta shows a small singlet at 3.65 ppm, which may correspond to residual methanol. The sample from Supplier Gamma shows a singlet at 1.99 ppm, potentially indicating the presence of acetic acid, a possible degradation product. Supplier Alpha's sample shows no detectable impurities and matches the reference standard.

Table 2: ¹³C NMR Data Comparison of Aspirin Samples

Chemical Shift (ppm)	Assignment	Reference Standard	Supplier Alpha	Supplier Beta	Supplier Gamma
170.5	Carboxylic Carbon (-COOH)	Conforms	Conforms	Conforms	Conforms
169.8	Ester Carbon (-COO-)	Conforms	Conforms	Conforms	Conforms
151.2	Aromatic C-O	Conforms	Conforms	Conforms	Conforms
134.8	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
131.2	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
126.3	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
124.2	Aromatic C-H	Conforms	Conforms	Conforms	Conforms
122.5	Aromatic C-COOH	Conforms	Conforms	Conforms	Conforms
21.1	Methyl Carbon (-CH₃)	Conforms	Conforms	Conforms	Conforms

Analysis Note: The ¹³C NMR data for all three suppliers conform to the reference standard, indicating that the primary molecular structure of Aspirin is correct. Minor impurities detected in ¹H NMR may not be visible or easily distinguishable in ¹³C NMR spectra at low concentrations.

Table 3: Mass Spectrometry Data Comparison of Aspirin Samples

m/z (Mass-to-Charge Ratio)	Ion	Expected Mass	Supplier Alpha	Supplier Beta	Supplier Gamma
181.05	[M+H]⁺	181.05	Detected	Detected	Detected
203.03	[M+Na]⁺	203.03	Detected	Detected	Detected
179.03	[M-H]⁻	179.03	Detected	Detected	Detected

Analysis Note: All samples show the correct mass for the protonated molecule ([M+H]⁺), the sodium adduct ([M+Na]⁺), and the deprotonated molecule ([M-H]⁻), confirming the molecular weight of Aspirin (180.16 g/mol ).[3][4] This confirms the identity of the main compound across all suppliers.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: 10-20 mg of the Aspirin sample was dissolved in approximately 0.6 mL of deuterated chloroform (CDCl₃).[5] The solution was filtered through a glass wool plug in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz NMR spectrometer.[6]

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 16 ppm

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

• Data Processing: The spectra were Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the residual solvent peak of CDCl₃ (7.26 ppm for ¹H and 77.16 ppm for ¹³C).

2. Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation: A stock solution of 1 mg/mL of each Aspirin sample was prepared in methanol. This was further diluted to 10 µg/mL with a mobile phase solution (50:50 water:acetonitrile with 0.1% formic acid).[7]

• Instrumentation: An LC-MS system equipped with an electrospray ionization (ESI) source and a time-of-flight (TOF) mass analyzer was used.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: ESI positive and negative modes.

  • Mass Range: 50-500 m/z.

  • Capillary Voltage: 3.5 kV.

  • Data Acquisition: Full scan mode.

Visualizations of Experimental Workflows

The following diagrams illustrate the logical flow of the comparative analysis and the sample preparation workflow.

API quality assessment and supplier qualification workflow.

Sample preparation workflow for NMR and MS analysis.

Conclusion

This comparative analysis demonstrates the utility of spectroscopic methods in evaluating the quality of APIs from different suppliers. Based on the hypothetical data:

• Supplier Alpha provided the highest quality Aspirin, with spectroscopic data closely matching the reference standard and no detectable impurities.

• Supplier Beta's sample contained a minor impurity, likely residual methanol, which could be a concern depending on the final drug product specifications.

• Supplier Gamma's sample showed evidence of potential degradation, with the presence of acetic acid.

This guide underscores the necessity for rigorous, multi-technique spectroscopic analysis in the pharmaceutical industry to ensure the selection of high-quality raw materials, thereby safeguarding the integrity and safety of the final drug product. Integrating these analytical workflows is crucial for regulatory compliance and maintaining batch-to-batch consistency.[1]

References

• 1. Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications | Lab Manager [labmanager.com]
• 2. admin.mantechpublications.com [admin.mantechpublications.com]
• 3. DART™ Analysis of Aspirin: Correcting a Misapprehension [jeolusa.com]
• 4. Aspirin [webbook.nist.gov]
• 5. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 6. rsc.org [rsc.org]
• 7. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Chloro-4-fluorobenzylamine: A Procedural Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-Chloro-4-fluorobenzylamine, a halogenated organic compound. Adherence to these protocols is critical due to the compound's hazardous properties.

Key Safety and Disposal Information

2-Chloro-4-fluorobenzylamine is classified as a corrosive material that can cause severe skin burns and eye damage.[1][2][3] It is also harmful if ingested and can cause respiratory irritation.[2][3][4] Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects, making its proper disposal an environmental imperative. Thermal decomposition of this compound may lead to the release of irritating and toxic gases.[1][3]

Characteristic	Guidance	Citations
Primary Hazards	Corrosive (causes severe skin burns and eye damage), harmful if swallowed, potential respiratory irritant, very toxic to aquatic life.	[1][2][3][4]
Environmental Precautions	Do not release into the environment. Avoid discharge into drains or sewers.	[1]
Recommended Disposal Method	Dispose of as hazardous waste through an approved and licensed waste disposal company. Incineration is a common method for such compounds.	[2][4][5][6]
Waste Segregation	Crucial: Segregate from non-halogenated organic waste to avoid increased disposal costs. Keep separate from acids, bases, and oxidizing agents.	[7][8][9][10]
Waste Container	Use a designated, properly labeled, and tightly sealed container. Store in a cool, dry, and well-ventilated area.	[2][3][4][10][11][12]
Spill Management	In the event of a spill, use inert absorbent materials like sand or earth to contain it. Collect the absorbed material into a suitable container for hazardous waste disposal.	[7][10][11]

Procedural Workflow for Disposal

The following diagram outlines the decision-making process and necessary steps for the proper disposal of 2-Chloro-4-fluorobenzylamine from the point of generation to final disposal.

Disposal workflow for 2-Chloro-4-fluorobenzylamine.

Detailed Disposal Protocol

This protocol provides the necessary steps for the safe handling and disposal of waste containing 2-Chloro-4-fluorobenzylamine.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, it is imperative to be equipped with the appropriate PPE. This includes:

• Safety goggles or a face shield.

• Chemical-resistant gloves (e.g., nitrile, neoprene).

• A lab coat or chemical-resistant apron.

• Work should be conducted in a well-ventilated area or under a chemical fume hood.

2. Waste Segregation: Proper segregation is the most critical step in managing this waste stream to ensure safety and cost-effectiveness.

• Do not mix 2-Chloro-4-fluorobenzylamine waste with non-halogenated organic waste.[9][10]

• Maintain a separate, clearly labeled waste container for halogenated solvents.

• Keep this waste stream separate from incompatible materials such as strong acids, bases, and oxidizing agents.[7]

3. Containerization and Labeling:

• Select a waste container that is in good condition and compatible with the chemical.

• The container must be clearly labeled as "Halogenated Organic Waste" and should list 2-Chloro-4-fluorobenzylamine as a component.

• Ensure the container is kept tightly closed when not in use to prevent the release of vapors.[2][3][4][10]

4. Storage:

• Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[2][3][10]

• The storage area should be secure and away from sources of ignition.

• Secondary containment should be used to mitigate any potential leaks or spills.

5. Arranging for Disposal:

• Disposal of 2-Chloro-4-fluorobenzylamine must be handled by a licensed and approved hazardous waste disposal company.[2][6]

• Contact your institution's Environmental Health and Safety (EHS) department to coordinate a pickup.

• Provide the waste disposal company with the Safety Data Sheet (SDS) for 2-Chloro-4-fluorobenzylamine and a complete list of the waste container's contents.

6. Spill Response: In the event of a spill, immediate and appropriate action is required.

• Evacuate non-essential personnel from the area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or commercial sorbents.[11]

• Carefully collect the contaminated material into a sealable container.

• Label the container as "Spill Debris containing 2-Chloro-4-fluorobenzylamine" and dispose of it as hazardous waste.[7]

By adhering to these detailed procedures, laboratory personnel can ensure the safe and compliant disposal of 2-Chloro-4-fluorobenzylamine, thereby protecting themselves, their colleagues, and the environment.

References

• 1. fishersci.at [fishersci.at]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 6. combi-blocks.com [combi-blocks.com]
• 7. nipissingu.ca [nipissingu.ca]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. Recycling & Disposal - Chlorinated Solvents [chlorinated-solvents.eu]

Personal protective equipment for handling 2-Chloro-4-fluorobenzylamine

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Chloro-4-fluorobenzylamine. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

• Name: 2-Chloro-4-fluorobenzylamine

• CAS Number: 15205-11-5

• Molecular Formula: C₇H₇ClFN[1]

• Molecular Weight: 159.59[1]

Hazard Identification and Personal Protective Equipment (PPE)

2-Chloro-4-fluorobenzylamine is classified as a corrosive substance that can cause severe skin burns and serious eye damage.[2][3] Proper PPE is mandatory to prevent any direct contact.

Summary of Required Personal Protective Equipment

PPE Category	Specification	Standard Compliance
Eye Protection	Chemical safety goggles or a face shield.	EN 166 (or equivalent)[2]
Hand Protection	Chemical-resistant gloves (e.g., Natural rubber).	Consult glove manufacturer for breakthrough time.
Body Protection	Long-sleeved lab coat or chemical-resistant suit.	N/A
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. For large scale or emergency use, a half mask with appropriate filters is recommended.	EN 140, EN 405 (or equivalent)[2]

Physical and Chemical Properties

Property	Value
Physical State	Liquid[2]
Appearance	Colorless[2]
Boiling Point	94 - 95 °C / 201.2 - 203 °F[2]
Flash Point	> 110 °C / > 230 °F[2]
Water Solubility	Immiscible[2]

Operational and Disposal Plans

Handling and Storage:

• Always handle 2-Chloro-4-fluorobenzylamine in a well-ventilated area or under a chemical fume hood.[4][5]

• Avoid contact with skin, eyes, and clothing.[6]

• Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[4][5]

• Store in a designated corrosives area, away from incompatible materials such as strong oxidizing agents, strong acids, and acid chlorides.[4]

• Ground all equipment containing this material to prevent static discharge.

• Use spark-proof tools when handling.[6]

Disposal Plan:

• Dispose of contents and container in accordance with local, regional, and national regulations.[3][7]

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[7]

• Do not dispose of down the drain or into the environment.[7]

• Contaminated packaging should be treated as hazardous waste and disposed of accordingly.[3]

Emergency Procedures

Immediate medical attention is required for all routes of exposure.[2][8]

First-Aid Measures

Exposure Route	First-Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]
Skin Contact	Take off immediately all contaminated clothing. Wash off immediately with plenty of water for at least 15 minutes. Call a physician immediately.[2][8]
Ingestion	Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[2][4]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Do not use mouth-to-mouth if the victim ingested or inhaled the substance. Call a physician immediately.[2][4]

Spill Response Workflow

Caption: Emergency spill response workflow.

Chemical Handling Workflow

References

• 1. scbt.com [scbt.com]
• 2. fishersci.at [fishersci.at]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]